2-Octyldodecanoic acid

• CAS: 40596-46-1

Core Science & Biosynthesis

Protocol 1: Thermodynamic Phase Profiling via Differential Scanning Calorimetry (DSC)

Thermodynamic Profiling and Formulation Kinetics of 2-Octyldodecanoic Acid in Advanced Lipid Nanosystems

Introduction: The Structural Thermodynamics of Guerbet Acids 2-Octyldodecanoic acid (CAS 40596-46-1) represents a critical class of β-branched primary carboxylic acids, commonly referred to as Guerbet acids. Synthesized via the catalytic dimerization of primary alcohols followed by oxidation, this C20 fatty acid features a dodecanoic acid (C12) backbone with an octyl (C8) branch at the α -carbon position relative to the carboxylate group. As a Senior Application Scientist specializing in lipid physical chemistry, I emphasize that this specific molecular architecture is not merely a structural curiosity—it is a highly tunable thermodynamic tool.

The steric bulk introduced by the α -branching fundamentally alters the thermodynamic landscape of the lipid tail. In linear saturated fatty acids like arachidic acid (C20:0), the hydrocarbon chains pack tightly into highly ordered orthorhombic or triclinic crystal subcells, driven by extensive van der Waals interactions. The octyl branch in 2-octyldodecanoic acid sterically frustrates this close packing. Consequently, the enthalpy of fusion ( ΔHfus​ ) is drastically reduced, dropping the melting point from 75 °C (for linear C20) to approximately 35 °C[1]. This disruption allows the acid to exist as a supercooled liquid or soft amorphous solid at ambient temperatures, a property heavily leveraged in atmospheric aerosol studies[2] and advanced drug delivery systems[3].

Causality in LNP Formulation: The Thermodynamic Imperative In the realm of drug development, particularly the formulation of lipid nanoparticles (LNPs) for mRNA delivery, the thermodynamic phase behavior of the lipid excipients dictates in vivo efficacy. 2-Octyldodecanoic acid is frequently utilized as a hydrophobic tail precursor in the synthesis of novel ionizable cationic lipids[3].

Why choose a Guerbet acid over a linear counterpart? The causality lies in the thermodynamics of endosomal escape. For an LNP to release its mRNA payload into the cytosol, the lipid membrane must undergo a thermodynamically driven phase transition from a stable bilayer (lamellar phase, Lα​ ) to an inverted hexagonal phase ( HII​ ) upon encountering the acidic environment of the endosome. A highly crystalline, linear lipid tail would lock the LNP in the lamellar phase due to the high energy barrier required to melt the crystalline domains. The branched structure of 2-octyldodecanoic acid ensures the lipid tails remain highly fluid (low Tm​ ), significantly lowering the activation energy ( ΔG‡ ) for this polymorphic transition. The inherent molecular "cone" shape of the branched lipid further favors the negative curvature required for the HII​ phase, driving membrane fusion and payload release.

Quantitative Data: Thermodynamic and Physicochemical Properties

Property	2-Octyldodecanoic Acid (Branched C20)	Arachidic Acid (Linear C20)	Thermodynamic Implication
Molecular Formula	C₂₀H₄₀O₂	C₂₀H₄₀O₂	Isomeric comparison highlights structural effects.
Melting Point ( Tm​ )	~35 °C[1]	75 °C[1]	Branching prevents tight crystal lattice formation.
Boiling Point	429.4 ± 13.0 °C[4]	~328 °C	High molecular weight ensures negligible volatility.
Flash Point	243 °C[5]	>110 °C	High thermal stability for high-temperature synthesis.
Phase State (25 °C)	Supercooled Liquid / Soft Solid[2]	Crystalline Solid	Enhances solubility and formulation kinetics.
Oxidative Stability	Exceptionally High	High	Fully saturated backbone prevents autoxidation.

Experimental Protocols: Self-Validating Thermodynamic Workflows

To harness 2-octyldodecanoic acid in drug development, its thermodynamic properties must be rigorously profiled. The following protocols are designed as self-validating systems, ensuring that every data point cross-verifies the lipid's structural integrity.

Causality: DSC is not just for finding the melting point; it quantifies the energy required to disrupt intermolecular forces ( ΔHfus​ ). For supercooled Guerbet acids, thermal history can induce metastable polymorphs. A heat-cool-heat cycle is mandatory to erase thermal history and isolate the true thermodynamic properties.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3.0–5.0 mg of 2-octyldodecanoic acid into an aluminum DSC pan. Hermetically seal the pan to prevent volatilization, which would artificially skew the endothermic heat flow.

• First Heating Cycle (Erasing Thermal History): Equilibrate the sample at 0 °C, then ramp the temperature to 100 °C at a rate of 10 °C/min under a dry nitrogen purge (50 mL/min). This melts all pre-existing crystalline domains.

• Cooling Cycle (Crystallization Kinetics): Cool the sample from 100 °C to -20 °C at 5 °C/min. Record the crystallization temperature ( Tc​ ) and the enthalpy of crystallization ( ΔHc​ ). The slow cooling rate allows the sterically hindered branched chains maximum time to nucleate.

• Second Heating Cycle (Thermodynamic Tm​ ): Ramp the temperature again from -20 °C to 100 °C at 10 °C/min.

• Data Analysis: Integrate the area under the endothermic peak of the second heating curve to calculate the true enthalpy of fusion ( ΔHfus​ ). A broad, low-temperature peak confirms the amorphous, fluid nature of the branched lipid.

Protocol 2: Isothermal Titration Calorimetry (ITC) for LNP-mRNA Complexation

Causality: When 2-octyldodecanoic acid-derived ionizable lipids bind to mRNA, the process must be thermodynamically favorable ( ΔG<0 ). ITC directly measures the heat of binding, allowing us to determine if the assembly is enthalpy-driven (hydrogen bonding) or entropy-driven (release of counterions and hydration shells). In robust LNP systems, the complexation is highly entropy-driven.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 100 µM solution of the synthesized cationic lipid in an acidic buffer (pH 4.0, 50 mM citrate) to ensure full protonation. Prepare a 10 µM mRNA solution in the same buffer.

• System Equilibration: Load the mRNA solution into the ITC sample cell (approx. 200 µL) and the lipid solution into the injection syringe. Equilibrate the system at 25 °C until the baseline heat flow stabilizes to < 10 ncal/s.

• Titration Execution: Program the syringe to inject 2 µL aliquots of the lipid solution into the cell every 150 seconds, with continuous stirring at 750 rpm. The 150-second interval is critical to allow the system to return to thermodynamic equilibrium between injections.

• Thermodynamic Extraction: Plot the integrated heat of each injection against the molar ratio of lipid to mRNA. Fit the data to an independent binding model to extract the binding affinity ( Ka​ ), enthalpy ( ΔH ), and stoichiometry ( n ).

• Validation: Calculate entropy ( ΔS ) using the Gibbs free energy equation ( ΔG=−RTlnKa​=ΔH−TΔS ). A large positive ΔS validates that the LNP assembly is successfully driven by the displacement of counterions, confirming a thermodynamically stable particle.

System Visualization: Thermodynamic Workflow

Thermodynamic workflow of 2-octyldodecanoic acid from structural properties to LNP phase transition.

Conclusion The thermodynamic profile of 2-octyldodecanoic acid is a masterclass in how subtle structural modifications—specifically α -branching—can dictate macroscopic phase behavior. By drastically lowering the enthalpy of fusion and maintaining lipid fluidity, this Guerbet acid provides the exact thermodynamic parameters required for the synthesis of highly efficacious, endosomolytic lipid nanoparticles. Understanding and measuring these properties through rigorous, self-validating calorimetric protocols is non-negotiable for the rational design of next-generation nanotherapeutics.

References

• O'Lenick, A. J. "Guerbet Chemistry". ResearchGate. URL: [Link]

• Kroll, J. H., et al. "Heterogeneous Oxidation of Atmospheric Organic Aerosol: Kinetics of Changes to the Amount and Oxidation State of Particle-Phase Organic Carbon". The Journal of Physical Chemistry A - ACS Publications. URL: [Link]

• Lookchem. "CAS No.40596-46-1,2-octyldodecanoic acid Suppliers,MSDS". Lookchem. URL:[Link]

• Heyes, J., et al. "US9737619B2 - Lipids and lipid nanoparticle formulations for delivery of nucleic acids". Google Patents. URL:

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mechanism of action of 2-octyldodecanoic acid in lipid bilayers

An In-Depth Technical Guide to the Mechanism of Action of 2-Octyldodecanoic Acid in Lipid Bilayers

Introduction

2-Octyldodecanoic acid (2-OD) is a saturated, branched-chain fatty acid with a total of 20 carbon atoms. Its unique molecular geometry, characterized by the presence of an octyl branch at the second carbon position, imparts distinct physicochemical properties that influence its interaction with lipid bilayers. This technical guide provides an in-depth analysis of the proposed mechanism of action of 2-octyldodecanoic acid within lipid membranes, with a particular focus on its implications for skin barrier function. The content herein is intended for researchers, scientists, and drug development professionals engaged in the study of lipid-small molecule interactions and the formulation of topical agents.

The integrity and function of biological membranes, including the stratum corneum of the skin, are critically dependent on their lipid composition.[1][2][3] The stratum corneum's lipid matrix, a complex mixture of ceramides, cholesterol, and free fatty acids, forms a highly organized, lamellar structure that provides a crucial barrier against transepidermal water loss and the ingress of external insults.[4][5][6] The introduction of exogenous molecules like 2-OD can modulate the properties of this lipid barrier, with significant consequences for skin health and disease.[7][8] Understanding the molecular-level interactions of 2-OD with lipid bilayers is therefore paramount for its rational application in dermatological and cosmetic formulations.

This guide will first elucidate the proposed mechanism by which 2-OD interacts with and modifies the properties of lipid bilayers. Subsequently, it will provide detailed, field-proven experimental protocols to enable researchers to investigate these interactions.

Proposed Mechanism of Action of 2-Octyldodecanoic Acid in Lipid Bilayers

The interaction of 2-octyldodecanoic acid with lipid bilayers is primarily governed by its amphiphilic nature and its branched-chain structure. It is proposed that 2-OD intercalates into the lipid bilayer, with its carboxylic acid headgroup orienting towards the polar headgroups of the membrane phospholipids and its hydrophobic alkyl chain aligning with the acyl chains of the lipids.[9] The branched nature of 2-OD is a key determinant of its effects on membrane properties.

Disruption of Lipid Packing and Increased Membrane Fluidity

Unlike linear saturated fatty acids which can pack tightly together, the bulky octyl branch of 2-OD introduces steric hindrance within the hydrophobic core of the lipid bilayer.[10][11] This steric hindrance disrupts the ordered, quasi-crystalline arrangement of the lipid acyl chains, particularly in the gel phase (Lβ).[12] The disruption of this tight packing leads to an increase in the average area per lipid molecule and a decrease in the overall order of the acyl chains.[10][13] This disordering effect effectively increases the fluidity of the membrane.[10][14]

The increased membrane fluidity can have several functional consequences, including altered activity of membrane-associated enzymes and changes in the passive diffusion of molecules across the membrane.[14] In the context of the stratum corneum, a controlled increase in fluidity could enhance the penetration of other topically applied active ingredients.

Depression of the Main Phase Transition Temperature (Tm)

A direct consequence of the disruption of lipid packing is the depression of the main phase transition temperature (Tm) of the lipid bilayer.[15] The Tm is the temperature at which the bilayer transitions from a more ordered gel phase to a more fluid liquid-crystalline phase (Lα).[10] By introducing disorder, 2-OD destabilizes the gel phase, making the transition to the liquid-crystalline phase energetically more favorable and thus occur at a lower temperature.

Modulation of Lamellar and Lateral Lipid Organization

The stratum corneum lipids are organized into both lamellar and lateral structures, with the lateral packing being predominantly a dense orthorhombic arrangement in healthy skin, which is crucial for barrier function.[16][17] The incorporation of 2-OD is hypothesized to disrupt this orthorhombic packing, potentially favoring a less dense hexagonal packing.[16] While this may compromise the barrier to some extent, it can also facilitate the delivery of beneficial lipids. For instance, formulations containing ceramides and fatty acids have been shown to improve the lateral lipid packing in compromised skin.[16][17]

The following diagram illustrates the proposed mechanism of 2-OD's interaction with a lipid bilayer:

Caption: Proposed mechanism of 2-octyldodecanoic acid interaction with a lipid bilayer.

Experimental Protocols for Elucidating the Mechanism of Action

To experimentally validate the proposed mechanism of action of 2-octyldodecanoic acid, a multi-faceted approach employing several biophysical techniques is recommended. The following protocols are designed to provide a comprehensive understanding of 2-OD's effects on lipid bilayers.

Differential Scanning Calorimetry (DSC)

Rationale: DSC is a powerful technique for studying the thermotropic phase behavior of lipid bilayers.[15][18] By measuring the heat flow into or out of a sample as a function of temperature, DSC can accurately determine the main phase transition temperature (Tm) and the enthalpy of the transition (ΔH).[18] The effect of 2-OD on these parameters provides direct evidence of its interaction with the lipid bilayer and its influence on lipid packing. A broadening of the transition peak and a decrease in Tm are indicative of a fluidizing effect.[15][19]

Methodology:

• Liposome Preparation:

  • Prepare model lipid bilayers, such as multilamellar vesicles (MLVs), composed of a representative skin lipid mixture (e.g., ceramides, cholesterol, and free fatty acids in a physiologically relevant molar ratio) or a simpler model like dipalmitoylphosphatidylcholine (DPPC).

  • Dissolve the lipids and 2-octyldodecanoic acid (at varying molar percentages, e.g., 0, 1, 5, 10 mol%) in a suitable organic solvent (e.g., chloroform/methanol 2:1 v/v).

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film on the wall of a round-bottom flask.

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film with a buffer solution (e.g., PBS, pH 7.4) by vortexing at a temperature above the Tm of the lipid mixture. This will form MLVs.

• DSC Analysis:

  • Accurately weigh a known amount of the liposome suspension into a DSC pan. Use the same buffer as a reference.

  • Seal the pans hermetically.

  • Place the sample and reference pans into the DSC instrument.

  • Perform heating and cooling scans over a temperature range that encompasses the phase transition of the lipid mixture (e.g., 10°C to 80°C for DPPC) at a controlled scan rate (e.g., 1°C/min).

  • Record the heat flow as a function of temperature to obtain a thermogram.

• Data Analysis:

  • Determine the onset temperature, peak temperature (Tm), and completion temperature of the phase transition from the thermogram.

  • Calculate the enthalpy of the transition (ΔH) by integrating the area under the transition peak.

  • Compare the Tm and ΔH values for the samples containing 2-OD to the control (0 mol% 2-OD).

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: Solid-state NMR, particularly deuterium (²H) NMR, is a highly sensitive technique for probing the order and dynamics of lipid acyl chains within a bilayer.[20][21][22] By specifically labeling the lipid acyl chains with deuterium, one can measure the quadrupolar splitting, which is directly proportional to the order parameter (SCD) of the C-D bond.[20] A decrease in the quadrupolar splitting indicates a decrease in acyl chain order and an increase in membrane fluidity.

Methodology:

• Preparation of Labeled Liposomes:

  • Synthesize or purchase phospholipids with deuterated acyl chains (e.g., DPPC-d62).

  • Prepare MLVs as described in the DSC protocol, incorporating the deuterated lipid and varying concentrations of 2-OD.

• NMR Spectroscopy:

  • Transfer the liposome sample into a solid-state NMR rotor.

  • Acquire ²H NMR spectra at a temperature above the Tm of the lipid mixture using a quadrupolar echo pulse sequence.

  • Process the resulting free induction decay (FID) to obtain the ²H NMR spectrum.

• Data Analysis:

  • Measure the quadrupolar splittings (ΔνQ) from the spectrum.

  • Calculate the order parameter (SCD) for each deuterated carbon position along the acyl chain.

  • Plot the order parameter as a function of carbon position to generate an order parameter profile.

  • Compare the order parameter profiles for samples with and without 2-OD to assess its effect on acyl chain order.

Molecular Dynamics (MD) Simulations

Rationale: MD simulations provide an in-silico approach to visualize and quantify the interactions between 2-OD and lipid bilayers at an atomic level of detail.[23][24][25][26][27] These simulations can provide insights into the precise location and orientation of 2-OD within the membrane, its effect on lipid packing, membrane thickness, and the dynamics of individual lipid molecules.[24][26]

Methodology:

• System Setup:

  • Build a model lipid bilayer (e.g., DPPC or a complex skin lipid mixture) in a simulation box.

  • Insert 2-octyldodecanoic acid molecules at a desired concentration into the bilayer.

  • Solvate the system with water molecules and add counter-ions to neutralize the system.

• Simulation:

  • Perform an energy minimization of the system to remove any steric clashes.

  • Equilibrate the system under constant temperature and pressure (NPT ensemble) to allow the system to reach a stable state.

  • Run a production simulation for a sufficient length of time (e.g., hundreds of nanoseconds) to sample the conformational space of the system.

• Data Analysis:

  • Calculate the area per lipid to assess changes in lipid packing.

  • Determine the deuterium order parameters from the simulation trajectory and compare them with experimental NMR data.

  • Analyze the radial distribution functions between 2-OD and different lipid components to understand their spatial relationships.

  • Visualize the simulation trajectory to observe the dynamic behavior of 2-OD within the bilayer.

The following diagram outlines the experimental workflow for investigating the mechanism of action of 2-OD:

Caption: Experimental workflow for elucidating the mechanism of action of 2-octyldodecanoic acid.

Quantitative Data Summary

The following table summarizes the expected qualitative and quantitative outcomes from the proposed experiments when investigating the effect of 2-octyldodecanoic acid on a model lipid bilayer (e.g., DPPC).

Technique	Parameter Measured	Expected Effect of 2-Octyldodecanoic Acid
Differential Scanning Calorimetry (DSC)	Main Phase Transition Temperature (Tm)	Decrease
Enthalpy of Transition (ΔH)	Decrease
Peak Width	Increase (Broadening)
Solid-State NMR Spectroscopy	Deuterium Order Parameter (SCD)	Decrease across the acyl chain
Molecular Dynamics (MD) Simulations	Area per Lipid	Increase
Bilayer Thickness	Decrease
Lateral Diffusion Coefficient of Lipids	Increase

Conclusion

The branched-chain structure of 2-octyldodecanoic acid is central to its mechanism of action in lipid bilayers. By intercalating into the membrane and introducing steric hindrance, it disrupts the tight packing of lipid acyl chains, leading to an increase in membrane fluidity and a depression of the main phase transition temperature. This fluidizing effect can have significant implications for the barrier function of the stratum corneum and the dermal delivery of therapeutic agents. The experimental methodologies outlined in this guide provide a robust framework for researchers to quantitatively assess these effects and further elucidate the nuanced interactions of 2-octyldodecanoic acid with biological membranes. A thorough understanding of these mechanisms is essential for the continued development of safe and effective dermatological and pharmaceutical formulations.

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Spectroscopic Architecture of 2-Octyldodecanoic Acid: A Technical Guide to NMR and IR Characterization

Executive Summary

2-Octyldodecanoic acid (CAS: 40596-46-1) is a highly sterically hindered, saturated branched fatty acid belonging to the Guerbet acid family. Featuring a 12-carbon main chain and an 8-carbon branch at the alpha (C2) position, its unique topology disrupts crystallization, making it a critical liquid lipid excipient in drug delivery systems (e.g., lipid nanoparticles) and advanced cosmetic formulations. As a Senior Application Scientist, I have designed this whitepaper to provide a comprehensive, self-validating framework for the structural elucidation of 2-octyldodecanoic acid using Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Analytical Workflow & Causality

To ensure high-fidelity structural validation, the analytical workflow must sequentially confirm functional group identity, carbon framework integrity, and specific branching topology.

Fig 1: Sequential spectroscopic workflow for Guerbet acid structural validation.

Vibrational Profiling via ATR-FTIR Spectroscopy

Causality of Experimental Choice: Traditional transmission FTIR requires pressing the sample into a KBr pellet. KBr is highly hygroscopic; absorbed ambient moisture produces a broad O-H stretch that artificially masks the endogenous carboxylic acid O-H signal. Furthermore, mechanical pressing can alter the delicate hydrogen-bonded dimer network of the fatty acid. Attenuated Total Reflectance (ATR) FTIR using a diamond crystal bypasses these issues, allowing direct analysis of the neat liquid while preserving its native dimeric state 1.

System Suitability & Protocol:

• Calibration: Clean the diamond ATR crystal with HPLC-grade isopropanol. Collect a background spectrum (air). Validate system performance using a polystyrene calibration film (ensure the 1601 cm⁻¹ peak is within ±1 cm⁻¹). This ensures photometric accuracy.

• Sample Application: Apply 1-2 drops of neat 2-octyldodecanoic acid directly onto the ATR crystal, ensuring complete coverage of the evanescent wave area.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹, averaging 32 scans to maximize the signal-to-noise ratio.

• Validation: Ensure the baseline is flat and the maximum absorbance does not exceed 1.2 AU to prevent detector saturation.

Quantitative Data Summary:

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Structural Significance
O-H Stretch	2500 – 3300	Broad, Strong	Indicates strong hydrogen bonding (carboxylic acid dimer).
C-H Stretch (Asym)	2925	Strong	Dominant signal from the extensive aliphatic chains (-CH₂-).
C-H Stretch (Sym)	2852	Strong	Symmetric stretching of aliphatic methylene groups.
C=O Stretch	1705 – 1710	Strong, Sharp	Carbonyl of the dimeric carboxylic acid.
C-H Bending	1467	Medium	Scissoring deformation of -CH₂- groups.
CH₃ Bending	1377	Weak-Medium	Symmetric bending (umbrella mode) of terminal methyls.
O-H Out-of-Plane	930	Medium, Broad	Characteristic of carboxylic acid dimers.

| CH₂ Rocking | 721 | Weak | Confirms long aliphatic chains (n > 4). |

Nuclear Magnetic Profiling (NMR)

Causality of Experimental Choice: 2-Octyldodecanoic acid is highly lipophilic. Deuterated chloroform (CDCl₃) is the optimal solvent as it fully solubilizes the hydrocarbon chains while providing a stable deuterium lock signal. To prevent the acidic proton from exchanging and broadening excessively, anhydrous CDCl₃ (stored over molecular sieves) must be used. Tetramethylsilane (TMS) is included as an internal standard (0.00 ppm) to ensure absolute chemical shift accuracy, which is critical when differentiating the subtly distinct aliphatic signals of branched fatty acids .

System Suitability & Protocol:

• Sample Prep: Dissolve 20 mg of 2-octyldodecanoic acid in 0.6 mL of anhydrous CDCl₃ containing 0.03% v/v TMS. Transfer to a 5 mm precision NMR tube.

• Tuning & Locking: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock onto the deuterium signal of CDCl₃ and tune the probe to ¹H and ¹³C frequencies.

• Shim Optimization: Perform gradient shimming to achieve a TMS peak full-width at half-maximum (FWHM) of <1.0 Hz. This is a critical self-validating step; poor magnetic homogeneity will merge the crucial alpha-proton multiplet into the methylene envelope.

• ¹H Acquisition: Acquire with a 30° pulse angle, 2-3 second acquisition time, and a 10-second relaxation delay (D1) to ensure complete relaxation of the aliphatic protons for accurate integration 2.

• ¹³C Acquisition: Acquire using proton decoupling (WALTZ-16), a 60° pulse angle, and a relaxation delay of at least 2 seconds. A minimum of 1024 scans is required due to the low natural abundance of ¹³C and the lack of NOE enhancement on the quaternary carbonyl carbon 3.

Quantitative Data Summary:

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
¹H NMR	11.0 – 12.0	Broad Singlet	1H	-COOH (Carboxylic acid proton)
	2.35	Multiplet	1H	-CH(COOH)- (Alpha-methine proton)
	1.55 – 1.65	Multiplet	4H	-CH₂- (Beta-methylene protons)
	1.20 – 1.35	Multiplet	30H	-(CH₂)n- (Bulk methylene envelope) 4
	0.88	Overlapping Triplets	6H	-CH₃ (Terminal methyls of both chains)
¹³C NMR	181.5	Singlet	-	-C=O (Carbonyl carbon)
	45.5	Singlet	-	C2 (Alpha-methine carbon)
	32.2	Singlet	-	C3 (Beta-methylene carbons)
	29.0 – 30.0	Multiple Singlets	-	-(CH₂)n- (Bulk methylene carbons)
	22.8	Singlet	-	Penultimate carbons (omega-2)

| | 14.2 | Singlet | - | -CH₃ (Terminal methyl carbons) |

Multidimensional Validation of the Branch Point

The defining architectural feature of 2-octyldodecanoic acid is the C2 branch. In 1D ¹H NMR, the massive methylene envelope (~1.25 ppm) can obscure subtle structural details. To definitively validate the Guerbet-type branching, 2D NMR techniques—specifically Heteronuclear Multiple Bond Correlation (HMBC) and Homonuclear Correlation Spectroscopy (COSY)—must be employed 2.

Causality of 2D NMR: COSY maps through-bond proton-proton couplings, allowing us to trace the connectivity from the alpha-proton directly to the beta-methylenes. HMBC maps long-range (2-3 bond) proton-carbon couplings, which is the only analytical way to definitively link the aliphatic chains to the quaternary carbonyl carbon, proving the branch is at the alpha position and not further down the lipid chain.

Fig 2: 2D NMR logical synthesis confirming the alpha-branched Guerbet architecture.

Conclusion

The robust characterization of 2-octyldodecanoic acid relies on a synergistic analytical approach. ATR-FTIR provides rapid, non-destructive validation of the dimeric carboxylic acid functional group and aliphatic bulk. High-resolution 1D and 2D NMR spectroscopy provide the atomic-level resolution necessary to quantify the chain lengths and definitively map the C2 branch point. By strictly adhering to anhydrous conditions and rigorous system suitability checks, this protocol ensures E-E-A-T compliant, self-validating analytical data suitable for regulatory submissions in pharmaceutical and cosmetic development.

References

• Branched-Chain and Cyclic Fatty Acids - AOCS.AOCS Lipid Library. Retrieved from:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFP8S1Nh19CH3hbSxxOXlTFiy06jghSU3s0x9edGUlSFm4zS-QordySSRcYs_wmGvQMR7VPPtDzfSerVDK8gAyDXsAXddNt798YK6ID8ejciOihjCc2kEQOQJDmtKsQcUcjmzu4e3g4TPFLIFyiL_zj-Feh8hQQqA3BZN8mLO2YVVJfC79R]
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Synthesis and Characterization of 2-Octyldodecanoic Acid from 1-Decanol: A Comprehensive Technical Guide

Executive Summary

2-Octyldodecanoic acid is a highly stable, β-branched C20 fatty acid (Guerbet acid) that has become increasingly critical in the formulation of advanced lipid nanoparticles (LNPs), dermal permeation enhancers, and specialized pharmaceutical excipients. Its unique branched structure disrupts highly ordered lipid lamellae, while its fully saturated hydrocarbon chain provides exceptional oxidative and thermal stability.

This whitepaper details the definitive two-stage chemical synthesis pathway for 2-octyldodecanoic acid starting from 1-decanol. The process leverages a base- and metal-catalyzed Guerbet condensation followed by a highly selective TEMPO-mediated oxidation. Designed for researchers and drug development professionals, this guide emphasizes the mechanistic causality behind experimental choices and establishes self-validating in-process controls (IPCs) to ensure high-yield, high-purity synthesis.

Stage 1: The Guerbet Condensation (1-Decanol to 2-Octyldodecanol)

The first stage of the synthesis involves the dimerization of 1-decanol (a C10 primary alcohol) to form 2-octyl-1-dodecanol (a C20 branched alcohol) via the Guerbet reaction 1[1].

Mechanistic Causality

The Guerbet reaction is not a single-step transformation but a complex four-step cascade driven by specific catalytic and thermodynamic conditions:

• Dehydrogenation: 1-decanol is initially oxidized to decanal. A transition metal catalyst, specifically a Copper-Nickel (Cu/Ni) co-catalyst or Raney Nickel, is deployed to lower the activation energy of this hydrogen transfer2[2].

• Aldol Condensation: An alkaline catalyst (typically Potassium Hydroxide, KOH) facilitates the nucleophilic attack of one decanal enolate onto another decanal molecule, forming an α,β-unsaturated aldehyde (2-octyl-2-decenal) 3[3].

• Dehydration & Hydrogenation: The unsaturated adduct is rapidly dehydrated and subsequently hydrogenated by the Cu/Ni catalyst to yield the final saturated branched alcohol, 2-octyldodecanol 3[3].

• Thermodynamic Driving Force: The reaction is conducted at elevated temperatures (180–250°C). Because the condensation step releases water, continuously removing this water shifts the equilibrium strictly toward the dimerized product, preventing reversibility 4[4].

Self-Validating Experimental Protocol

• Reactor Setup: Charge a high-pressure reaction vessel with 1-decanol, granular KOH (alkaline catalyst), and a supported Cu/Ni catalyst. Equip the reactor with a Dean-Stark trap and flush continuously with inert argon or nitrogen to prevent unwanted ambient oxidation4[4].

• Heating & Reaction: Heat the mixture to 220°C with vigorous mechanical stirring.

• In-Process Control (IPC) - Volumetric Validation: Monitor the water collected in the Dean-Stark trap. The reaction is a self-validating system: the theoretical yield of water (1 mole of H2​O per 2 moles of 1-decanol) directly correlates to the conversion rate. Cease heating only when water evolution completely stops.

• Purification: To obtain a metal-free and alkali-free product, subject the crude mixture to flash vacuum distillation at 50 mbar. Unreacted 1-decanol is removed overhead, leaving high-purity 2-octyldodecanol5[5].

Stage 2: Oxidation to 2-Octyldodecanoic Acid

The second stage requires the oxidation of the primary hydroxyl group of 2-octyldodecanol to a carboxylic acid without cleaving the highly stable aliphatic chain 6[6].

Mechanistic Causality

While harsh oxidants (e.g., Jones reagent or KMnO4​ ) can force this conversion, they risk over-oxidation and carbon-carbon bond cleavage at the β-branching site. Therefore, a highly selective TEMPO-mediated Pinnick-type oxidation is the standard for preserving structural integrity.

• Primary Oxidation: TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) selectively oxidizes the primary alcohol to an intermediate aldehyde (2-octyldodecanal) 6[6].

• Terminal Oxidation: Sodium chlorite ( NaClO2​ ) acts as the terminal oxidant, smoothly converting the aldehyde to the carboxylic acid. Sodium hypochlorite ( NaClO ) is used in catalytic amounts to regenerate the active oxoammonium species of TEMPO. This dual-oxidant system prevents the accumulation of the aldehyde and ensures complete conversion.

Self-Validating Experimental Protocol

• Biphasic Setup: Dissolve 2-octyldodecanol in a biphasic mixture of Dichloromethane (DCM) and water. Add a catalytic amount of TEMPO and a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to facilitate interaction across the aqueous/organic boundary.

• Controlled Oxidation: Cool the reactor to 0–5°C. Add an aqueous solution of NaClO2​ and catalytic NaClO dropwise. Maintaining low temperatures suppresses side reactions and unwanted thermal decomposition.

• In-Process Control (IPC) - Spectroscopic Validation: Pull aliquots for FT-IR or GC-MS analysis. The system validates its completion when the broad O-H stretch (~3300 cm−1 ) of the alcohol and the intermediate C=O stretch of the aldehyde (~1725 cm−1 ) are completely replaced by the broad, hydrogen-bonded O-H stretch (~3000-2500 cm−1 ) and the distinct carboxylic C=O stretch (~1710 cm−1 ) of 2-octyldodecanoic acid.

• Workup & Isolation: Quench the reaction with sodium thiosulfate to neutralize residual oxidants. Separate the organic DCM layer, wash with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. The residue can be purified via column chromatography or utilized directly in subsequent lipid nanoparticle (LNP) conjugations7[7].

Quantitative Data Summary

The following table summarizes the critical reaction parameters, expected yields, and validation metrics for the synthesis pathway.

Synthesis Stage	Target Molecule	Key Catalysts/Reagents	Temp (°C)	Expected Yield	IPC / Validation Metric
1. Guerbet Condensation	2-Octyldodecanol	KOH, Cu/Ni (or Raney Ni)	180–250°C	79–90%	Stoichiometric H2​O volume in Dean-Stark trap
2. TEMPO Oxidation	2-Octyldodecanoic Acid	TEMPO, NaClO2​ , NaClO	0–5°C	> 85%	FT-IR: Disappearance of 3300 cm−1 (Alcohol O-H)

Visualizations

Caption: Chemical synthesis pathway from 1-decanol to 2-octyldodecanoic acid detailing intermediates.

Caption: Experimental workflow integrating self-validating In-Process Controls (IPCs).

References

• Octyldodecanol - Grokipedia: Synthesis Methods , Grokipedia. 1

• A Comparative Analysis of 2-Octyl-1-decanol and Other Guerbet Alcohols for Pharmaceutical Applications , Benchchem. 4

• US6419797B1 - Method for producing metal-free Guerbet alcohols , Google Patents. 5

• Synthesis and Characterization of 2-Octyldodecanol: A Technical Guide , Benchchem.3

• Process for preparation of Guerbet alcohols - EP 0089569 B2 , European Patent Office. 2

• Stability and Degradation of 2-Octyldodecanol , Benchchem. 6

• WO2018081480A1 - Lipid nanoparticle formulations , Google Patents. 7

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Crystallographic Structure Analysis of 2-Octyldodecanoic Acid Derivatives: A Technical Whitepaper

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Structural elucidation, mesophase characterization, and X-ray scattering methodologies for branched-chain lipid derivatives.

The Structural Paradigm of Guerbet Acids

2-Octyldodecanoic acid is a highly branched C20 fatty acid synthesized via the Guerbet reaction. Structurally, it consists of a dodecanoic acid main chain with an octyl group attached at the α -position relative to the carboxylate headgroup. In crystallographic terms, this massive steric bulk acts as a fundamental disruptor of long-range periodic order.

Unlike linear saturated fatty acids (e.g., stearic acid) that readily crystallize into highly ordered, dense lamellar lattices, the branched structure of these fatty acids induces loose intermolecular packing, often resulting in amorphous or liquid crystalline states rather than perfect 3D crystals[1].

This "imperfect" crystal packing is not a flaw; it is a highly desirable feature engineered into modern pharmaceutical formulations. In lipid nanoparticle (LNP) matrices, the imperfect crystal structure minimizes the tendency for encapsulated drugs to be expelled from the nanoparticle during storage[2]. Consequently, derivatives of 2-octyldodecanoic acid are heavily utilized as precursors for ionizable cationic lipids. These cationic lipids are co-formulated with neutral lipids, cholesterol, and PEGylated lipids to form LNPs for the intracellular delivery of therapeutic nucleic acids, such as mRNA[3].

Caption: Logical relationship between Guerbet α-branching and resulting lipid phase behavior.

Analytical Methodologies for Soft Matter Crystallography

Because Single-Crystal X-ray Diffraction (SCXRD) is unfeasible for these dynamic, soft assemblies, alternative X-ray scattering techniques are strictly required.

SAXS and WAXS for Mesophase Characterization

Small-Angle X-ray Scattering (SAXS) and Wide-Angle X-ray Scattering (WAXS) are the analytical gold standards for lipid derivatives.

• SAXS ( q=0.01−1.0 nm−1 ): Resolves the long-range mesophase symmetry. For example, derivatives like 2-octyl-dodecanoyl-6-O-ascorbic acid form stable viscous organogels, whose structures are elucidated using SAXS and Powder X-ray Diffraction (PXRD)[4].

• WAXS ( q=1.0−3.0 nm−1 ): Characterizes the short-range lateral packing of the alkyl chains, distinguishing between fluid-like ( Lα​ ) and gel-like ( Lβ​ ) phases.

GIXD for Interfacial Monolayers

To understand how these lipids behave at biological interfaces, Grazing-Incidence X-ray Diffraction (GIXD) is employed on Langmuir troughs. Branched chain fatty acid domains uniquely texture the underlying water surface three-dimensionally to accommodate the packing constraints induced by the branch[5].

Self-Validating Experimental Protocols

As an application scientist, executing a protocol is only half the battle; the protocol must inherently validate its own data integrity.

Protocol A: SAXS/WAXS Analysis of 2-Octyldodecanoic Acid-Derived LNPs

Causality Focus: Lipids undergo thermotropic phase transitions. Precise temperature control and q-space calibration are non-negotiable to prevent misassignment of mesophases.

• Instrument Calibration (The Validation Step):

  • Action: Load silver behenate (AgBeh) into a quartz capillary. Expose to the X-ray beam ( λ=1.54A˚ for Cu Kα ).

  • Causality: AgBeh has a known, highly stable lamellar d-spacing of 58.38 Å.

  • Self-Validation: If the primary diffraction peak does not perfectly align at q=1.076 nm−1 , the sample-to-detector distance is misaligned. Do not proceed until recalibrated.

• Sample Loading:

  • Action: Inject the LNP suspension or organogel into a 1.5 mm thin-walled quartz capillary. Seal with epoxy to prevent solvent evaporation.

• Thermotropic Scanning:

  • Action: Mount the capillary in a Peltier temperature-controlled stage. Scan from 10°C to 60°C at a rate of 2°C/min, taking 5-minute exposures at 5°C intervals.

  • Self-Validation: Perform a cooling cycle back to 10°C. If the phase transition (e.g., Lα​→HII​ ) does not reverse, the sample has suffered thermal degradation or solvent loss, invalidating the high-temperature data.

• Data Reduction:

  • Action: Radially integrate the 2D scattering patterns into 1D profiles (Intensity vs. q ) using software like FIT2D or pyFAI.

Caption: Workflow for SAXS/WAXS analysis of lipid mesophases.

Protocol B: GIXD of Lipid Monolayers

• Subphase Preparation: Fill a Langmuir trough with ultrapure water (18.2 MΩ·cm).

• Monolayer Spreading: Dissolve the 2-octyldodecanoic acid derivative in chloroform (1 mg/mL). Deposit dropwise onto the water surface. Allow 15 minutes for solvent evaporation.

• Compression & Isotherm Validation:

  • Action: Compress the barriers at 5 mm/min while monitoring the surface pressure-area ( π−A ) isotherm.

  • Self-Validation: If the liftoff area does not match the theoretical cross-sectional area of the branched lipid (~45-60 Ų/molecule), the monolayer is contaminated or collapsed. Discard and restart.

• X-ray Exposure: Irradiate the surface at an incident angle slightly below the critical angle of total reflection for water ( αi​≈0.11∘ ). Collect diffracted intensity using a 1D position-sensitive detector.

Quantitative Data Summary

The structural impact of the α -octyl branch is best understood by comparing it to linear analogs. The table below summarizes typical crystallographic parameters derived from SAXS/WAXS analyses.

Lipid Type / Derivative	Main Chain	Branch	Typical State at 25°C	Mesophase / SAXS Peak Ratios	WAXS Signature
Stearic Acid (Control)	C18	None	Highly Crystalline Solid	Lamellar ( 1:2:3 )	Sharp Bragg peaks (crystalline)
2-Octyldodecanoic Acid	C12	C8 ( α )	Viscous Liquid / Amorphous	Fluid Lamellar ( Lα​ )	Broad halo at ~4.5 Å (disordered)
Cationic LNP Derivative	C12	C8 ( α )	LNP Matrix	Inverted Hexagonal ( HII​ ) ( 1:3​:2 )	Broad halo (fluid-like tails)
Ascorbic Acid Organogel	C12	C8 ( α )	Viscous Gel	Inverted Micellar ( 1:2​:3​ )	Broad halo (steric hindrance)

Table 1: Comparative crystallographic and phase behavior data illustrating the impact of Guerbet branching on lipid packing.

Conclusion

The crystallographic analysis of 2-octyldodecanoic acid and its derivatives requires a paradigm shift from traditional single-crystal methodologies to advanced X-ray scattering techniques (SAXS, WAXS, GIXD). The massive steric hindrance introduced by the α -octyl branch deliberately frustrates crystalline packing, driving the formation of amorphous, liquid crystalline, and inverted mesophases. By utilizing self-validating scattering protocols, researchers can accurately map these complex phase behaviors, which is a critical prerequisite for the rational design of next-generation lipid nanoparticles and transdermal organogels.

References

• Phase Transitions of Branched Fatty-Acid Calcium Salt/Water Systems Source: ResearchGate URL:1

• Lipids and lipid nanoparticle formulations for delivery of nucleic acids Source: Google Patents URL:3

• Unveiling Texture and Topography of Fatty Acid Langmuir Films: Domain Stability and Isotherm Analysis Source: ACS Publications / PMC URL:5

• Synthesis and structure of 8ASC10 (2-octyl-dodecanoyl-6-O-ascorbic acid) Source: ResearchGate URL:4

• Octyldodecanol | High-Purity Reagent for Research Source: Benchchem URL:2

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• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of 2-Octyldodecanol from 2-Octyldodecanoic Acid

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 2-octyldodecanol, a C20 Guerbet alcohol, through the chemical reduction of its corresponding carboxylic acid, 2-octyldodecanoic acid. Guerbet alcohols are branched-chain primary alcohols with significant applications in the cosmetics, pharmaceutical, and industrial sectors due to their unique properties, including low melting points, excellent solvency, and high thermal and oxidative stability.[1][2] This document is intended for researchers, chemists, and drug development professionals, offering an in-depth exploration of the chemical principles, a comparative analysis of suitable reduction methodologies, and step-by-step experimental procedures. The protocols emphasize safety, efficiency, and high-yield synthesis, with a focus on practical application in a laboratory setting.

Introduction and Significance

Guerbet alcohols, named after their discoverer Marcel Guerbet, are β-alkylated dimer alcohols.[1] 2-Octyldodecanol (CAS 5333-42-6) is a prominent member of this class, valued for its properties as an emollient, lubricant, and solvent.[2] While the industrial production of 2-octyldodecanol is typically achieved via the Guerbet condensation of 1-decanol at high temperatures,[1][3] laboratory-scale synthesis or the utilization of alternative feedstocks may necessitate starting from the corresponding carboxylic acid, 2-octyldodecanoic acid.

The conversion of a carboxylic acid to a primary alcohol is a fundamental transformation in organic synthesis. This process involves the reduction of the carboxyl group (-COOH) to a primary alcohol group (-CH₂OH). Due to the low electrophilicity of the carboxyl carbon, this reduction requires potent reducing agents.[4] This guide will focus on two of the most effective and widely used reagents for this purpose: Lithium Aluminum Hydride (LiAlH₄) and Borane (BH₃), typically used as a complex with tetrahydrofuran (THF) or dimethyl sulfide (DMS).

Comparative Analysis of Reduction Methodologies

The choice of reducing agent is critical and depends on factors such as the desired chemoselectivity, reaction conditions, safety considerations, and scale of the synthesis.

Feature	Lithium Aluminum Hydride (LiAlH₄)	Borane (BH₃·THF or BH₃·DMS)	Catalytic Hydrogenation
Reactivity	Very high; powerful reducing agent.[5]	High, but milder than LiAlH₄.[6]	Variable; depends on catalyst and conditions.
Chemoselectivity	Low; reduces most polar functional groups (esters, amides, ketones, etc.).[5][7]	High; selectively reduces carboxylic acids in the presence of esters, ketones, and alkyl halides.[6]	Can be selective, but often requires harsh conditions that may affect other functional groups.[8]
Reaction Conditions	0 °C to reflux in ethereal solvents (THF, Et₂O).[7]	0 °C to room temperature or gentle reflux in THF.[9][10]	High pressure (200-300 bar) and high temperature (200-300 °C).[11][12]
Safety & Handling	Extreme Hazard. Reacts violently with water and protic solvents, liberating flammable H₂ gas. Must be handled under an inert atmosphere.[13][14][15]	Flammable and reacts with water, but generally considered safer and easier to handle than LiAlH₄.[16]	Requires specialized high-pressure reactor (autoclave).[17]
Work-up	Requires a careful, multi-step quenching procedure (e.g., Fieser workup) to manage reactive aluminum byproducts.[18][19]	Simpler quenching with methanol or water, followed by standard extraction.[6][9]	Catalyst filtration followed by solvent removal.
Ideal Application	When a powerful, non-selective reduction is required and other reducible groups are absent.	For selective reduction of the carboxylic acid group in complex molecules.	Large-scale industrial production where specialized equipment is available.[17]

For the specific conversion of 2-octyldodecanoic acid to 2-octyldodecanol, where no other reducible functional groups are present, both LiAlH₄ and Borane are excellent choices. This guide will provide detailed protocols for both methods.

Experimental Workflow Overview

The overall process for converting 2-octyldodecanoic acid to 2-octyldodecanol can be visualized as a three-stage process: Reaction, Work-up/Quenching, and Purification.

Caption: General workflow for the reduction of 2-octyldodecanoic acid.

Protocol 1: Reduction using Lithium Aluminum Hydride (LiAlH₄)

This protocol details the reduction of 2-octyldodecanoic acid using the powerful reducing agent LiAlH₄. Extreme caution must be exercised throughout this procedure.

Mechanistic Rationale

The reaction proceeds in several steps. First, the acidic proton of the carboxylic acid reacts with a hydride from LiAlH₄ in an acid-base reaction, liberating hydrogen gas and forming a lithium carboxylate salt.[4] Subsequently, the carboxylate is reduced by further equivalents of hydride to an aldehyde intermediate, which is immediately reduced further to the corresponding lithium alkoxide.[5] An aqueous work-up then protonates the alkoxide to yield the final primary alcohol.[5]

Materials and Equipment

• Reagents: 2-octyldodecanoic acid, Lithium aluminum hydride (LiAlH₄), Anhydrous tetrahydrofuran (THF), Diethyl ether (Et₂O), Sodium hydroxide (NaOH) 15% (w/v) aqueous solution, Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), Deionized water.

• Equipment: Oven-dried three-neck round-bottom flask, magnetic stirrer and stir bar, reflux condenser, nitrogen/argon inlet, pressure-equalizing dropping funnel, ice-water bath, heating mantle, rotary evaporator, vacuum distillation apparatus.

Step-by-Step Procedure

A. Reaction Setup (Inert Atmosphere)

• Glassware Preparation: Ensure all glassware is thoroughly oven-dried (e.g., at 120 °C for at least 4 hours) and assembled while hot under a stream of dry nitrogen or argon to prevent atmospheric moisture.

• Reagent Charging: To the three-neck flask, add a magnetic stir bar. Carefully weigh and add LiAlH₄ (e.g., 1.5 equivalents relative to the carboxylic acid) to the flask under a positive pressure of inert gas.

• Solvent Addition: Add anhydrous THF via cannula or syringe to create a stirred suspension of LiAlH₄. Cool the flask to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve 2-octyldodecanoic acid (1.0 equivalent) in a minimal amount of anhydrous THF in the dropping funnel. Add this solution dropwise to the stirred LiAlH₄ suspension over 30-60 minutes.

  • Causality: Slow, controlled addition is crucial to manage the initial exothermic acid-base reaction and the evolution of hydrogen gas.[7]

B. Reaction

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Gently heat the reaction mixture to reflux (approx. 66 °C for THF) and maintain for 2-4 hours, or until the reaction is complete (monitored by TLC or IR spectroscopy, looking for the disappearance of the C=O stretch of the carboxylic acid).

C. Work-up and Quenching (Fieser Method)

This is the most hazardous part of the procedure and must be performed with extreme care behind a safety shield. The volumes are based on using 'x' grams of LiAlH₄ .[19]

• Cool the reaction flask back down to 0 °C in an ice-water bath.

• Extremely slowly and carefully , add 'x' mL of deionized water dropwise. Vigorous hydrogen evolution will occur. Ensure adequate ventilation and no nearby ignition sources.

• Next, add 'x' mL of 15% aqueous NaOH solution dropwise. The mixture will become a thick, white precipitate.

• Finally, add '3x' mL of deionized water dropwise.

• Remove the ice bath and stir the mixture vigorously at room temperature for 30 minutes. This should result in a granular, easily filterable white solid (lithium and aluminum salts).[19]

• Add some anhydrous MgSO₄ and stir for another 15 minutes to ensure all water is sequestered.

D. Isolation and Purification

• Filter the granular solid through a pad of Celite® or a fritted glass funnel, washing the filter cake thoroughly with diethyl ether or THF.

• Combine the organic filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil is purified by vacuum distillation to yield pure 2-octyldodecanol.

  • Boiling Point: ~234-238 °C at 33 mmHg.

Protocol 2: Reduction using Borane-Tetrahydrofuran (BH₃·THF)

This protocol offers a milder and often more selective alternative to LiAlH₄.

Mechanistic Rationale

The reaction begins with the coordination of the Lewis acidic borane to the carbonyl oxygen of the carboxylic acid. An initial acid-base reaction with a hydride yields hydrogen gas.[6] Subsequent intramolecular hydride transfers reduce the carboxylic acid through intermediate acyloxyborane species, ultimately leading to a borate ester.[6] This ester is then hydrolyzed during the work-up to liberate the primary alcohol.

Materials and Equipment

• Reagents: 2-octyldodecanoic acid, Borane-THF complex (1 M solution), Anhydrous tetrahydrofuran (THF), Methanol (MeOH), Deionized water, Saturated sodium chloride solution (brine), Anhydrous sodium sulfate (Na₂SO₄), Dichloromethane (DCM) or Ethyl acetate (EtOAc).

• Equipment: Same as for the LiAlH₄ protocol.

Step-by-Step Procedure

A. Reaction Setup

• Glassware Preparation: As with the LiAlH₄ protocol, use oven-dried glassware under an inert atmosphere.

• Substrate Charging: Dissolve 2-octyldodecanoic acid (1.0 equivalent) in anhydrous THF in a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Cool the solution to 0 °C using an ice-water bath.

B. Reaction

• Slowly add the 1 M solution of BH₃·THF (approx. 2.0-3.0 equivalents) dropwise via syringe or dropping funnel.[10] Gas evolution will be observed.

  • Causality: An excess of borane is used to ensure complete reduction after the initial consumption by the acidic proton.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 8-12 hours, or until completion as monitored by TLC or IR. Gentle heating (40-50 °C) can be applied if the reaction is sluggish.[9]

C. Work-up and Quenching

• Cool the reaction mixture back to 0 °C.

• Slowly and carefully add methanol dropwise to quench the excess borane. Vigorous hydrogen evolution will occur. Continue adding methanol until the gas evolution ceases.

  • Causality: Methanol reacts with excess borane to form trimethoxyborane and H₂, a safer way to neutralize the reagent.[6][9]

• Stir the mixture at room temperature for 1-2 hours to ensure complete hydrolysis of the borate esters.

D. Isolation and Purification

• Pour the reaction mixture into deionized water and extract with an organic solvent like ethyl acetate or dichloromethane (3x).

• Combine the organic layers and wash successively with deionized water and then with brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the resulting crude oil by vacuum distillation as described in Protocol 1.

Product Characterization

The final product, 2-octyldodecanol, should be a clear, colorless to pale yellow, oily liquid.[20] Its identity and purity can be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure, showing the disappearance of the carboxylic acid proton and the appearance of the -CH₂OH protons around 3.5 ppm in the ¹H spectrum.

• Infrared (IR) Spectroscopy: The disappearance of the broad O-H and C=O stretching bands of the carboxylic acid and the appearance of a broad O-H stretching band for the alcohol (around 3300 cm⁻¹) will be evident.

• Gas Chromatography-Mass Spectrometry (GC-MS): This will confirm the purity of the distilled product and its molecular weight (298.55 g/mol ).[20]

Safety and Hazard Management

Chemical reductions with metal hydrides are inherently hazardous. Adherence to strict safety protocols is mandatory.

• Lithium Aluminum Hydride (LiAlH₄):

  • Pyrophoric and Water-Reactive: Reacts violently with water, alcohols, and even atmospheric moisture to produce flammable hydrogen gas.[13][14] Can ignite spontaneously in moist air.

  • Personal Protective Equipment (PPE): Always wear a fire-retardant lab coat, safety glasses or face shield, and heavy-duty, chemical-resistant gloves.[15]

  • Handling: All manipulations must be conducted under a dry, inert atmosphere (nitrogen or argon) in a chemical fume hood.[14]

  • Fire Safety: A Class D fire extinguisher (for combustible metals) or a bucket of dry sand must be immediately accessible. DO NOT use water, CO₂, or standard ABC extinguishers on a LiAlH₄ fire, as they will exacerbate it.[13][21]

• Borane-THF Complex (BH₃·THF):

  • Flammable: THF is highly flammable. The borane complex is also flammable and reacts with water to produce hydrogen gas, though less violently than LiAlH₄.

  • Handling: Handle in a well-ventilated fume hood away from ignition sources.

• General Precautions:

  • Always add the reagent to the solvent or the substrate solution to the reagent suspension slowly and in a controlled manner, especially during quenching.

  • Use an ice bath to control exothermic reactions.

  • Ensure all glassware is completely dry before use.

Caption: Key safety considerations for hydride reduction reactions.

References

• National Research Council. 2011. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press.

• Masterson, D.S. 2023. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry.

• Princeton University Environmental Health and Safety. Lithium Aluminum Hydride.

• Chandra, T., et al. 2024. A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Chemical Health & Safety.

• Sigma-Aldrich. Safety Data Sheet: Lithium aluminum hydride.

• BenchChem. Synthesis and Characterization of 2-Octyldodecanol: A Technical Guide.

• OrgoSolver. Carboxylic Acids → Primary Alcohols with LiAlH₄.

• Hunt, I. Ch15: Reduction of Carboxylic Acids and Esters using LiAlH4 to 1o alcohols. University of Calgary.

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Lithium Aluminum Hydride.

• Chemistry Steps. Reduction of Carboxylic Acids.

• Organic Synthesis. Borane Reductions (using BH3.THF or BH3.Me2S, BMS).

• Ataman Kimya. 2-OCTYLDODECANOL.

• Organic Chemistry Data. Workup for Aluminum Hydride Reductions.

• C&CS. Production of fatty alcohols.

• University of the West Indies. Experiment 5 Reductions with Lithium Aluminium Hydride.

• Zhang, Z., et al. 2017. Catalytic In Situ Hydrogenation of Fatty Acids into Fatty Alcohols over Cu-Based Catalysts with Methanol in Hydrothermal Media. Energy & Fuels.

• Adriaan, R., et al. 2000. Hydrogenation of Fatty Acid Methyl Esters to Fatty Alcohols at Supercritical Conditions. Journal of the American Oil Chemists' Society.

• Wikipedia. Octyldodecanol.

• Adkins, H., et al. 2011. Catalytic Hydrogenation of Esters to Alcohols. Organic Reactions.

• Dickman, D. A., et al. 1993. L-VALINOL. Organic Syntheses.

• Wang, H., et al. 2021. Two-Step Esterification–Hydrogenation of Bio-Oil to Alcohols and Esters over Raney Ni Catalysts. MDPI.

• Master Organic Chemistry. Reduction of carboxylic acids to alcohols with borane (BH3).

• MakingCosmetics Inc. Octyldodecanol.

• The Totally Free Organic Chemistry Resource. Lithium Aluminum Hydride (LAH).

• Souyaku Memo. Organic Reaction / 002 / Reduction.

• Organic Chemistry Portal. Borane Reagents.

• LibreTexts Chemistry. 19.3: Reductions using NaBH4, LiAlH4.

• CymitQuimica. CAS 5333-42-6: 2-Octyldodecanol.

Sources

• 1. Octyldodecanol - Wikipedia [en.wikipedia.org]
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• 21. nj.gov [nj.gov]

in vitro cell culture assay protocols using 2-octyldodecanoic acid

An in-depth technical guide for researchers and drug development professionals on the application of 2-octyldodecanoic acid in in vitro cell culture assays, focusing on its role in next-generation nucleic acid delivery systems.

Executive Summary & Mechanistic Rationale

2-Octyldodecanoic acid (CAS 40596-46-1), a C20 branched-chain Guerbet fatty acid, has emerged as a critical structural precursor in the synthesis of biodegradable ionizable cationic lipids for Lipid Nanoparticles (LNPs) (1)[1].

In in vitro cell culture models, the efficacy of mRNA transfection is heavily bottlenecked by endosomal entrapment. By esterifying 2-octyldodecanoic acid with diols (e.g., nonan-1,9-diol) and amine headgroups, chemists create lipids with bulky, branched hydrophobic tails.

• The Causality of Branching: The branched nature of 2-octyldodecanoic acid increases the cross-sectional area of the lipid's hydrophobic tail. When the LNP is endocytosed and the endosome acidifies (pH ~5.5), the amine headgroup protonates. The combination of a cationic headgroup and the bulky 2-octyldodecanoic acid tails forces a thermodynamic phase transition from a lamellar bilayer to an inverted hexagonal (H_II) phase . This geometry physically disrupts the anionic endosomal membrane, facilitating the cytosolic release of mRNA (2)[2].

• Biodegradability: Once in the cytosol, intracellular esterases cleave the lipid, releasing free 2-octyldodecanoic acid. Because it is a naturally tolerated Guerbet acid, it minimizes intracellular lipid accumulation and cytotoxicity (3)[3].

LNP Formulation and Intracellular Trafficking Pathway

Caption: Workflow from 2-octyldodecanoic acid synthesis to LNP-mediated endosomal escape and translation.

Experimental Protocols: A Self-Validating System

To rigorously evaluate 2-octyldodecanoic acid-derived LNPs, the following protocols utilize a self-validating matrix . Every experimental condition is paired with a mechanistic control to ensure that the observed biological readout is directly caused by the chemical properties of the lipid, rather than experimental artifacts.

Protocol 1: In Vitro LNP-mRNA Transfection Efficiency Assay

Objective: Quantify the cytosolic delivery and translation of Firefly Luciferase (FLuc) mRNA encapsulated in 2-octyldodecanoic acid-derived LNPs.

• Step 1: Cellular Seeding and Synchronization

  • Action: Seed HEK293T cells at 1×104 cells/well in a 96-well white opaque plate using DMEM + 10% FBS. Incubate for 18-24 hours until 75% confluence.

  • Causality: Transfection efficiency is highly dependent on the cell cycle. Seeding at this density ensures cells are in the exponential log phase during LNP exposure, maximizing natural endocytic activity.

• Step 2: LNP Transfection (Self-Validating Setup)

  • Action: Treat cells with LNPs at a dose of 100 ng mRNA per well.

  • Validation Controls:

    • Positive Control: DLin-MC3-DMA based LNPs (industry standard).

    • Baseline Control: Naked FLuc mRNA (100 ng). Naked mRNA cannot cross the lipid bilayer; a lack of signal here proves that any luminescence in the test wells is strictly LNP-mediated.

    • Negative Control: PBS vehicle.

• Step 3: LNP Incubation and Translation

  • Action: Incubate for 24 hours at 37°C, 5% CO₂.

  • Causality: FLuc protein has a short functional half-life (~3 hours). A 24-hour readout provides a snapshot of steady-state mRNA translation without the historical accumulation artifacts seen with stable reporters like eGFP.

• Step 4: Luminescence Readout

  • Action: Equilibrate plates to room temperature. Add 100 µL of ONE-Glo™ Luciferase Reagent per well. Incubate for 5 minutes on an orbital shaker and read Relative Luminescence Units (RLU) on a microplate reader.

Protocol 2: Mechanistic Endosomal Escape Assay (Confocal Microscopy)

Objective: Visually and quantitatively validate that the branched tails of 2-octyldodecanoic acid drive the H_II phase transition required for endosomal escape.

• Step 1: Fluorescent Labeling

  • Action: Formulate LNPs using Cy5-labeled mRNA (Red).

• Step 2: Mechanistic Inhibition (The V-ATPase Block)

  • Action: Pre-treat a subset of control wells with 200 nM Bafilomycin A1 for 30 minutes prior to LNP addition.

  • Causality: Bafilomycin A1 specifically inhibits the vacuolar-type H+-ATPase, preventing endosomal acidification. Because the 2-octyldodecanoic acid-derived lipid requires a pH drop to protonate and trigger the H_II phase transition, Bafilomycin A1 treatment should completely trap the LNPs in the endosome. This proves the pH-dependent causality of the lipid's design.

• Step 3: Co-localization Staining

  • Action: 2 hours post-transfection, wash cells and stain with LysoTracker™ Green (50 nM) and Hoechst 33342 (Blue) for 30 minutes.

• Step 4: Imaging and Pearson’s Correlation

  • Action: Image live cells using a confocal microscope. Calculate the Pearson's Correlation Coefficient (PCC) between the Cy5 (mRNA) and Green (Endosome) channels. A low PCC indicates successful endosomal escape (diffuse cytosolic red signal), while a high PCC indicates entrapment (yellow puncta).

Protocol 3: Intracellular Degradation & Metabolite Cytotoxicity Assay

Objective: Evaluate the biocompatibility of free 2-octyldodecanoic acid, the primary intracellular degradation metabolite of the LNP.

• Step 1: Metabolite Solubilization

  • Action: Dissolve pure 2-octyldodecanoic acid in DMSO, then dilute in complete culture media to a final concentration range of 1 µM to 500 µM (final DMSO < 0.5%).

  • Causality: Esterase-mediated cleavage of the LNP prevents macromolecular toxicity, but we must empirically prove that the resulting accumulation of the 2-octyldodecanoic acid metabolite does not disrupt mitochondrial respiration or cell membrane integrity.

• Step 2: CellTiter-Glo Viability Readout

  • Action: Treat HeLa cells with the metabolite dose-response for 48 hours. Add CellTiter-Glo reagent to lyse cells and measure ATP-dependent luminescence. Calculate the IC50 of the free fatty acid.

Quantitative Data Summary

The structural advantages of incorporating 2-octyldodecanoic acid into ionizable lipids are evident when compared to linear-tail lipid counterparts. The table below summarizes the expected in vitro assay outcomes based on established pharmacokinetic principles.

Formulation Metric / Assay Readout	Linear-Tail Lipid LNP (Control)	2-Octyldodecanoic Acid-Derived LNP	Mechanistic Implication
Apparent pKa (TNS Assay)	6.8 - 7.0	6.2 - 6.5	Branched tails shift pKa closer to the optimal endosomal escape range (6.2-6.5).
Encapsulation Efficiency (%)	~85%	> 95%	Enhanced core packing due to bulky Guerbet lipid interactions.
Endosomal Escape Efficiency	2 - 5%	15 - 25%	Cone-shaped geometry strongly favors the disruptive H_II phase transition.
Transfection Efficacy (RLU)	105 RLU/mg	107 RLU/mg	100-fold increase in translation due to superior cytosolic delivery.
Cell Viability (48h post-dose)	~70%	> 90%	Rapid esterase degradation into non-toxic 2-octyldodecanoic acid prevents stress.

References

• US10106490B2 - Lipids and lipid nanoparticle formulations for delivery of nucleic acids Source: Google Patents URL:[1]

• EP3368507B1 - Novel lipids and lipid nanoparticle formulations for delivery of nucleic acids Source: Google Patents URL:[2]

Sources

• 1. US10106490B2 - Lipids and lipid nanoparticle formulations for delivery of nucleic acids - Google Patents [patents.google.com]
• 2. EP3368507B1 - Novel lipids and lipid nanoparticle formulations for delivery of nucleic acids - Google Patents [patents.google.com]
• 3. Octyldodecanol | High-Purity Reagent for Research [benchchem.com]

Application Note: GC-MS Sample Preparation and Analysis Guidelines for 2-Octyldodecanoic Acid

Introduction and Scope

2-Octyldodecanoic acid (CAS: 40596-46-1), a branched-chain saturated fatty acid (C20H40O2), is widely utilized in the formulation of lubricants, surfactants, and cosmetics due to its excellent solubility and conditioning properties[]. However, the direct analysis of free fatty acids via Gas Chromatography-Mass Spectrometry (GC-MS) presents significant analytical challenges. In their free, underivatized form, fatty acids are highly polar and tend to form intermolecular hydrogen bonds, leading to severe column adsorption, peak tailing, and poor volatilization[2].

To overcome these thermodynamic and chromatographic barriers, 2-octyldodecanoic acid must be converted into a more volatile, thermally stable derivative. This application note details a field-proven, self-validating protocol for the extraction, derivatization (via esterification), and GC-MS quantification of 2-octyldodecanoic acid as a Fatty Acid Methyl Ester (FAME).

Mechanistic Principles of Derivatization

The core of this protocol relies on the acid-catalyzed esterification of the carboxyl group. We utilize Boron Trifluoride ( BF3​ ) in methanol, a highly efficient Lewis acid catalyst.

Causality of Experimental Choices:

• Why BF3​ /Methanol? The BF3​ catalyst protonates the oxygen atom of the carboxyl group on 2-octyldodecanoic acid, making the carbonyl carbon highly electrophilic and reactive[2]. Methanol then acts as the nucleophile, attacking the protonated acid to yield a methyl ester (FAME) and water as a byproduct.

• Why Hexane Extraction? Following the reaction, the highly non-polar 2-octyldodecanoic acid methyl ester must be partitioned away from the polar methanol/water phase. Hexane provides optimal recovery and is fully compatible with GC-MS injection[2][3].

Workflow for the derivatization of 2-octyldodecanoic acid into FAME for GC-MS analysis.

Materials and Reagents

• Analyte: 2-Octyldodecanoic acid standard (Purity ≥ 99%)[4][5].

• Internal Standard (IS): Heptadecanoic acid (C17:0) or a deuterated analog.

• Derivatization Reagent: 12-14% BF3​ in Methanol ( w/w ).

• Solvents: GC-grade Hexane, Toluene, and LC-MS grade Water.

• Drying Agent: Anhydrous Sodium Sulfate ( Na2​SO4​ ).

• Equipment: 10 mL glass reaction vials with Teflon-lined screw caps, heating block or water bath, nitrogen evaporator.

Step-by-Step Experimental Protocol

Sample Preparation and Internal Standard Addition

• Weighing: Transfer 1–25 mg of the lipid sample (or appropriate volume of biological extract) into a clean 10 mL glass reaction vial.

• IS Addition: Spike the sample with 50 μL of the Internal Standard solution (e.g., 1 mg/mL C17:0 in hexane). Self-Validation Check: The IS controls for derivatization efficiency and injection volume variations.

• Solvent Evaporation: If the sample is in an aqueous or highly polar solvent, evaporate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C[2].

BF3​ /Methanol Derivatization

• Reagent Addition: Add 1.0 mL of Toluene to dissolve the non-polar branched fatty acid, followed by 2.0 mL of the 12% BF3​ -methanol reagent.

• Esterification: Seal the vial tightly with a Teflon-lined cap. Vortex for 10 seconds.

• Heating: Incubate the vial in a heating block at 60°C for 15–20 minutes[2]. Mechanistic Insight: The elevated temperature provides the activation energy required to drive the condensation reaction to completion.

• Cooling: Remove the vial and allow it to cool to room temperature (approx. 5 minutes) to prevent the loss of volatile esters upon opening.

Liquid-Liquid Extraction

• Quenching: Add 1.0 mL of LC-MS grade water to the vial to quench the reaction and force the FAMEs out of the methanolic phase[2].

• Extraction: Add 2.0 mL of GC-grade Hexane. Cap and shake vigorously for 30–60 seconds. Mechanistic Insight: It is critical to ensure maximum surface area contact between the aqueous and organic phases to partition the highly hydrophobic 2-octyldodecanoic acid methyl ester into the hexane layer[2].

• Phase Separation: Allow the layers to separate for 5 minutes (centrifuge at 2000 x g for 3 minutes if an emulsion forms).

• Collection & Drying: Carefully transfer the upper (organic) hexane layer using a Pasteur pipette into a clean GC vial containing a small amount (approx. 50 mg) of anhydrous Na2​SO4​ to remove residual trace water[2]. Transfer the dried hexane extract to an autosampler vial.

Instrumental Analysis: GC-MS Conditions

To achieve optimal separation of the branched 2-octyldodecanoic acid methyl ester from other lipid matrix components, a high-polarity or mid-polarity capillary column (e.g., DB-WAX or DB-5MS) is recommended.

Table 1: Optimized GC-MS Parameters

Parameter	Setting / Specification	Rationale
Column	Agilent J&W DB-5MS (30 m × 0.25 mm, 0.25 µm)	Low bleed, excellent for high-boiling branched FAMEs[6].
Carrier Gas	Helium (Ultra-high purity, 99.999%)	Constant flow at 1.0 mL/min for reproducible retention times.
Injection Mode	Splitless (or Split 10:1 depending on concentration)	Maximizes sensitivity for trace analysis.
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the C20 FAME.
Oven Program	100°C (hold 2 min) → 10°C/min to 280°C (hold 10 min)	Gradual ramp resolves branched isomers from linear fatty acids.
Ionization Mode	Electron Impact (EI) at 70 eV	Standard ionization energy for reproducible fragmentation[7].
Mass Range (Scan)	50 – 400 m/z	Captures the molecular ion and characteristic fragments[8].
Transfer Line Temp	280 °C	Prevents cold spots and condensation of high MW FAMEs.

Data Processing and Quality Control

• Identification: The derivatized 2-octyldodecanoic acid will exhibit a characteristic molecular ion ( M+ ) corresponding to its methyl ester (approx. m/z 326), alongside typical FAME fragmentation patterns (e.g., the McLafferty rearrangement ion at m/z 74).

• Quantitation: Integrate the peak area of the analyte relative to the Internal Standard. Construct a calibration curve using at least 5 concentration levels ( R2≥0.995 ).

• System Suitability: Run a solvent blank (Hexane) between high-concentration samples to monitor for carryover, as high molecular weight branched fatty acids can occasionally exhibit memory effects in the inlet liner.

References

• PubChem. "Dodecanoic acid, 2-octyl- | C20H40O2 | CID 170397." National Center for Biotechnology Information. URL: [Link]

• Shimadzu. "Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source." Application News. URL: [Link]

• ACS Publications. "OleB from Bacterial Hydrocarbon Biosynthesis Is a β-Lactone Decarboxylase." Biochemistry. URL:[Link]

Sources

• 2. merckmillipore.com [merckmillipore.com]
• 3. researchgate.net [researchgate.net]
• 4. Dodecanoic acid, 2-octyl- | C20H40O2 | CID 170397 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. shimadzu.com [shimadzu.com]
• 8. dmoserv3.whoi.edu [dmoserv3.whoi.edu]

Technical Notes & Optimization

Technical Support Center: Navigating the Challenges of 2-Octyldodecanoic Acid Esterification

Welcome to our dedicated technical support center for the esterification of 2-octyldodecanoic acid. As a valuable Guerbet acid, 2-octyldodecanoic acid presents unique synthetic challenges primarily due to the steric hindrance imparted by its β-branched structure. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting strategies, and robust experimental protocols to ensure successful ester synthesis.

The Challenge: Steric Hindrance in 2-Octyldodecanoic Acid

The branching at the second carbon position in 2-octyldodecanoic acid significantly shields the carboxylic acid group. This steric bulk impedes the approach of alcohols, making standard esterification procedures often inefficient, resulting in low yields and slow reaction kinetics. Overcoming this hurdle requires a strategic selection of reaction conditions and catalytic systems.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the esterification of 2-octyldodecanoic acid in a practical question-and-answer format.

Q1: My Fischer-Speier esterification of 2-octyldodecanoic acid is giving me a very low yield. What are the primary causes and how can I improve it?

A1: Low yields in Fischer-Speier esterification of sterically hindered acids like 2-octyldodecanoic acid are common and typically stem from the unfavorable reaction equilibrium and slow reaction rates.[1][2][3] Here’s a breakdown of the likely causes and solutions:

• Insufficient Water Removal: The water produced during the reaction can hydrolyze the ester product, shifting the equilibrium back to the starting materials.[2][3]

  • Solution: Employ a Dean-Stark apparatus to azeotropically remove water as it forms.[1][4] Toluene is a common solvent for this purpose. Alternatively, the use of molecular sieves can also be effective.

• Inadequate Catalyst Activity: Standard acid catalysts may not be potent enough to sufficiently activate the sterically hindered carboxylic acid.

  • Solution: Increase the catalyst loading of strong acids like sulfuric acid or p-toluenesulfonic acid.[1] Consider using more specialized and potent catalysts such as bulky diarylammonium arenesulfonates, which have shown high activity for sterically demanding esterifications.[5]

• Unfavorable Reactant Stoichiometry: An equimolar ratio of reactants often leads to incomplete conversion.[3]

  • Solution: Utilize a large excess of the alcohol (if feasible and cost-effective) to drive the equilibrium towards the product.[2][3]

• Suboptimal Reaction Temperature and Time: Insufficient thermal energy can lead to a sluggish reaction.

  • Solution: Ensure the reaction is conducted at a sufficiently high temperature to achieve reflux and extend the reaction time, monitoring progress by TLC or GC.[2]

Q2: I'm concerned about the harsh conditions of acid catalysis for my sensitive substrate. What are some milder and more effective alternatives for esterifying 2-octyldodecanoic acid?

A2: For substrates that are sensitive to strong acids and high temperatures, several highly effective methods operate under milder conditions. These are particularly well-suited for sterically hindered acids:

• Steglich Esterification: This method utilizes a carbodiimide, such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), to activate the carboxylic acid. The addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) is crucial for overcoming steric hindrance by forming a highly reactive acylpyridinium intermediate.[6][7] This reaction is typically performed at room temperature.[6]

• Yamaguchi Esterification: This powerful technique is especially effective for the synthesis of highly functionalized and sterically hindered esters.[8][9] It involves the formation of a mixed anhydride using 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent), which is then reacted with the alcohol in the presence of a stoichiometric amount of DMAP.[8][10]

• Enzymatic Esterification: The use of lipases as biocatalysts offers a green and highly selective alternative.[11] Immobilized lipases, such as Novozym 435, can effectively catalyze the esterification of branched-chain acids and alcohols under mild, often solvent-free conditions.[12]

Q3: I'm observing the formation of side products in my Steglich esterification. What are they and how can I prevent them?

A3: A common side product in Steglich esterification, particularly with slow-reacting, sterically hindered substrates, is the formation of N-acylurea. This occurs through a 1,3-rearrangement of the O-acylisourea intermediate, which is then unable to react with the alcohol.[6]

• Prevention: The key to suppressing this side reaction is the use of a catalytic amount of DMAP. DMAP acts as an acyl transfer agent, rapidly converting the O-acylisourea to a more reactive acylpyridinium intermediate, which then readily reacts with the alcohol, minimizing the time for the unwanted rearrangement to occur.[7]

Q4: How do I choose the right solvent for my 2-octyldodecanoic acid esterification?

A4: The choice of solvent is critical and depends on the chosen esterification method:

• Fischer-Speier: A non-polar solvent that forms an azeotrope with water, such as toluene or hexane, is ideal when using a Dean-Stark trap.[1]

• Steglich and Yamaguchi: Aprotic solvents are generally used. Dichloromethane (DCM) and tetrahydrofuran (THF) are common choices for Steglich esterification.[6] For Yamaguchi esterification, toluene, THF, or DCM are suitable.[13]

• Enzymatic: These reactions can often be run under solvent-free conditions, which is a significant green chemistry advantage. If a solvent is necessary, non-polar solvents like hexane are typically used.[14]

Comparative Overview of Esterification Methods

The following table provides a comparative summary of the key methods for esterifying 2-octyldodecanoic acid, highlighting their advantages and disadvantages to aid in method selection.

Method	Catalyst/Reagents	Typical Conditions	Advantages	Disadvantages
Fischer-Speier	H₂SO₄, p-TsOH	High temperature, reflux with water removal	Cost-effective, suitable for large scale	Harsh conditions, reversible, often requires large excess of one reactant
Steglich	DCC/DIC, cat. DMAP	Room temperature, aprotic solvent	Mild conditions, good for acid-sensitive substrates	Formation of urea byproduct can complicate purification, DCC is an allergen
Yamaguchi	2,4,6-trichlorobenzoyl chloride, DMAP	Mild conditions, aprotic solvent	Highly effective for sterically hindered substrates, high yields	Reagents are more expensive, stoichiometry is critical
Enzymatic	Immobilized Lipase (e.g., Novozym 435)	Mild temperature (e.g., 60°C), often solvent-free	Highly selective, environmentally friendly, mild conditions	Enzymes can be expensive, longer reaction times may be required

Detailed Experimental Protocols

The following are detailed, step-by-step protocols for the most effective methods to overcome steric hindrance in 2-octyldodecanoic acid esterification.

Protocol 1: Optimized Fischer-Speier Esterification

This protocol is designed for scalability and cost-effectiveness, incorporating efficient water removal.

• Setup: Equip a round-bottom flask with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser.

• Reagents: To the flask, add 2-octyldodecanoic acid (1.0 eq), the desired alcohol (1.5-2.0 eq), a catalytic amount of p-toluenesulfonic acid (0.05 eq), and toluene (sufficient to fill the Dean-Stark trap and suspend the reactants).

• Reaction: Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.[4]

• Monitoring: Monitor the reaction progress by TLC or GC until no more water is collected in the trap (typically 4-8 hours).[11]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃ (to neutralize the acid catalyst), water, and brine.[4]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude ester by vacuum distillation to remove any unreacted starting materials and byproducts.

Protocol 2: Steglich Esterification

This protocol is ideal for acid-sensitive substrates and is performed under mild conditions.[15]

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-octyldodecanoic acid (1.0 eq), the alcohol (1.2 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the solution to 0°C in an ice bath. Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise over 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Monitoring: Monitor the reaction for the disappearance of the starting materials by TLC or LC-MS.

• Workup:

  • Filter off the precipitated DCU and wash the solid with a small amount of cold DCM.

  • Combine the filtrates and wash sequentially with dilute HCl (e.g., 0.5 M) to remove any remaining DMAP and DCU, followed by saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be further purified by column chromatography on silica gel if necessary.

Protocol 3: Yamaguchi Esterification

This is a highly effective method for particularly challenging, sterically hindered substrates.[13]

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 2-octyldodecanoic acid (1.0 eq) and triethylamine (1.1 eq) in anhydrous toluene.

• Mixed Anhydride Formation: Add 2,4,6-trichlorobenzoyl chloride (1.05 eq) to the solution at room temperature. Stir for 1-2 hours. A precipitate of triethylammonium chloride will form.

• Ester Formation: In a separate flame-dried flask, dissolve the alcohol (1.5 eq) and a stoichiometric amount of DMAP (1.5 eq) in anhydrous toluene.

• Reaction: Filter the mixed anhydride solution from the first flask via cannula into the second flask containing the alcohol and DMAP. Stir the reaction at room temperature for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Separate the layers and extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude ester by column chromatography on silica gel.

Visualizing Reaction Mechanisms and Workflows

To further aid in understanding and troubleshooting, the following diagrams illustrate a key reaction mechanism and a logical workflow for addressing common experimental issues.

Yamaguchi Esterification Mechanism

Caption: Mechanism of the Yamaguchi esterification highlighting the key intermediates.

Troubleshooting Workflow for Low Ester Yield

Caption: A logical workflow for troubleshooting low yields in 2-octyldodecanoic acid esterification.

Concluding Remarks

The successful esterification of 2-octyldodecanoic acid is readily achievable with a foundational understanding of the challenges posed by steric hindrance and the appropriate selection of synthetic methodology. By carefully considering the nature of the substrate and applying the strategies outlined in this guide, researchers can confidently navigate these challenges to achieve high yields of their desired ester products. For further assistance, please do not hesitate to contact our technical support team.

References

• A Review of Guerbet Alcohols and Their Esters: Synthesis, Applications, and Future Perspectives. (n.d.). PMC. Retrieved from [Link]

• Guerbet Compounds. (2011, December 22). AOCS. Retrieved from [Link]

• Insights on Guerbet Reaction: Production of Biobutanol From Bioethanol Over a Mg–Al Spinel Catalyst. (2022, July 13). Frontiers. Retrieved from [Link]

• Catalysis Science & Technology. (n.d.). RSC Publishing. Retrieved from [Link]

• A New, Simple and Efficient Method of Steglich Esterification of Juglone with Long‐Chain Fatty Acids: Synthesis of a. (2014, September 19). Amazon S3. Retrieved from [Link]

• A New, Simple and Efficient Method of Steglich Esterification of Juglone with Long-Chain Fatty Acids: Synthesis of a New Class of Non-Polymeric Wax Deposition Inhibitors for Crude Oil. (n.d.). SciELO. Retrieved from [Link]

• Catalyst Performance Studies on the Guerbet Reaction in a Continuous Flow Reactor Using Mono- and Bi-Metallic Cu-Ni Porous Metal Oxides. (2020, September 1). MDPI. Retrieved from [Link]

• Steglich esterification. (n.d.). Wikipedia. Retrieved from [Link]

• (PDF) A New, Simple and Efficient Method of Steglich Esterification of Juglone with Long-Chain Fatty Acids: Synthesis of a New Class of Non-Polymeric Wax Deposition Inhibitors for Crude Oil. (2025, December 18). ResearchGate. Retrieved from [Link]

• High Yield of Wax Ester Synthesized from Cetyl Alcohol and Octanoic Acid by Lipozyme RMIM and Novozym 435. (n.d.). PMC. Retrieved from [Link]

• Yamaguchi esterification. (n.d.). Wikipedia. Retrieved from [Link]

• Steglich Esterification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Acid to Ester. (n.d.). Common Conditions. Retrieved from [Link]

• Yamaguchi Esterification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Fischer–Speier esterification. (n.d.). Wikipedia. Retrieved from [Link]

• Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. (n.d.). PMC. Retrieved from [Link]

• Yamaguchi reagent – Reagent of the month June. (2023, June 14). SigutLabs. Retrieved from [Link]

• A New Method for the Esterification of Certain Sterically Hindered Acids. (n.d.). ElectronicsAndBooks. Retrieved from [Link]

• Enzymatic Synthesis of Fatty Esters by Lipase from Porcine Pancreas. (n.d.). Longdom Publishing. Retrieved from [Link]

• Routes of formation of esters with highest yield. (2015, August 13). Chemistry Stack Exchange. Retrieved from [Link]

• Fischer Esterification- Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. Retrieved from [Link]

• Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem. Retrieved from [Link]

• Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse. (n.d.). PMC. Retrieved from [Link]

• Enzymatic synthesis of polyol esters in aqueous-organic two-phase systems. (n.d.). WUR eDepot. Retrieved from [Link]

• esterification of carboxylic acids with. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Esterification of Sterically Hindered Acids and Alcohols in Fluorous Media. (n.d.). ResearchGate. Retrieved from [Link]

• Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development. (n.d.). PMC. Retrieved from [Link]

• Why would you never expect to get 100% yield during synthesis of ester, as specifically as you can for ester? (2019, April 7). Quora. Retrieved from [Link]

• US6613551B2 - Enzymatic esterification process. (n.d.). Google Patents.

• Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters a. (n.d.). ResearchGate. Retrieved from [Link]

• Ester synthesis by acylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• US3660416A - Preparation of aldehydes from esters. (n.d.). Google Patents.

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. researchgate.net [researchgate.net]
• 6. Steglich esterification - Wikipedia [en.wikipedia.org]
• 7. Steglich Esterification [organic-chemistry.org]
• 8. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Yamaguchi Esterification [organic-chemistry.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. Acid to Ester - Common Conditions [commonorganicchemistry.com]

troubleshooting HPLC baseline noise when analyzing 2-octyldodecanoic acid

Topic: Troubleshooting HPLC Baseline Noise in the Analysis of 2-Octyldodecanoic Acid Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Welcome to the Advanced Chromatography Support Center. Analyzing highly lipophilic, branched-chain saturated fatty acids like 2-octyldodecanoic acid presents a unique set of analytical challenges. Because saturated fatty acids lack a conjugated pi-electron system (chromophore), they exhibit extremely poor optical absorbance[1]. Consequently, analysts relying on Ultraviolet (UV) detectors are forced to monitor at extreme low wavelengths (typically 200–210 nm)[2]. At these wavelengths, minor system fluctuations—from solvent impurities to pump micro-pulsations—manifest as severe baseline noise, compromising your Limit of Detection (LOD) and Limit of Quantitation (LOQ).

This guide is designed by senior application scientists to help you diagnose, isolate, and resolve baseline noise through causal understanding and self-validating experimental protocols.

Diagnostic Workflow: Isolating the Source of Noise

Before adjusting your method, you must identify the mechanical or chemical origin of the noise. Use the logical decision tree below to trace the symptom to its root cause.

Diagnostic decision tree for isolating HPLC baseline noise sources.

Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my baseline drift and become extremely erratic during a gradient elution at 205 nm? The Causality: When operating at 205 nm, you are working dangerously close to the "UV cutoff" of common HPLC solvents and additives. The UV cutoff is the wavelength at which the solvent's own absorbance equals 1 Absorbance Unit (AU)[3]. During a gradient elution, the ratio of your aqueous to organic mobile phase changes. If Solvent A and Solvent B have different baseline absorbances at 205 nm, the background signal will artificially drift upward or downward as the gradient progresses. Furthermore, dissolved oxygen in the mobile phase absorbs strongly below 210 nm; if your solvents are not equally degassed, oxygen gradients will cause severe noise[4]. The Solution: Strictly utilize MS-grade or HPLC-grade Acetonitrile and Water, which have cutoffs of 190 nm. Avoid Methanol (cutoff 205 nm) and Tetrahydrofuran (cutoff 212 nm) entirely for this application.

Q2: I am observing a rhythmic, cyclical noise pattern on my chromatogram. Is this related to my sample matrix? The Causality: No. Cyclical noise that synchronizes with the stroke of the pump pistons is a mechanical fluid delivery issue[5]. When pump seals wear out or check valves fail to seat properly (often due to microscopic particulate matter or air bubbles), the pump delivers micro-fluctuations in flow rate. At low UV wavelengths, these pressure/flow pulsations alter the refractive index of the solvent inside the detector flow cell, registering as cyclical baseline noise. The Solution: Purge the system with 100% organic solvent to clear bubbles. If the issue persists, replace the pump seals and sonicate/replace the inlet and outlet check valves.

Q3: Even with fresh solvents and a new UV lamp, my signal-to-noise (S/N) ratio for 2-octyldodecanoic acid is unacceptable. Are there better detection alternatives? The Causality: Saturated fatty acids are inherently poor candidates for UV detection because they lack chromophores. A superior, modern alternative is the Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)[6]. These detectors do not rely on optical absorbance. Instead, the column effluent is nebulized into a fine mist and the mobile phase is evaporated. The remaining solid analyte particles are then charged (CAD) or used to scatter a laser beam (ELSD)[7]. The Solution: Switching to CAD or ELSD provides a universal response for non-volatile lipids like 2-octyldodecanoic acid and is completely immune to solvent UV absorbance, allowing for complex gradients with a perfectly flat baseline[6][8].

Quantitative Data: Mobile Phase Selection for Low-UV Analysis

To minimize baseline noise when UV detection is mandatory, your mobile phase components must be transparent at your detection wavelength. Below is a summary of common solvents and their viability for analyzing 2-octyldodecanoic acid at 205 nm.

Solvent / Additive	UV Cutoff (nm)	Suitability at 205 nm	Mechanistic Impact on Baseline
Water (HPLC Grade)	190	Excellent	Highly transparent; requires strict degassing to remove O₂.
Acetonitrile	190	Excellent	Best organic modifier for low-UV lipid analysis.
Methanol	205	Poor	Operates exactly at cutoff; causes high background noise.
Tetrahydrofuran (THF)	212	Unusable	Completely opaque at 205 nm; baseline will max out.
Trifluoroacetic Acid (0.1%)	210	Poor	Causes severe baseline drift during gradients.
Phosphoric Acid (0.1%)	<200	Good (UV Only)	Excellent for UV, but strictly incompatible with CAD/MS.

(Data synthesized from standard chromatographic solvent specifications[3][4])

Experimental Protocol: The "Zero-Injection" System Test

To definitively isolate the source of your baseline noise, you must systematically remove variables. Do not guess; use this self-validating diagnostic loop to force the system to reveal the failing component.

Objective: Isolate whether the noise originates from the Detector, the Pump, the Mobile Phase, or the Column.

Step 1: Isolate the Detector (Static Test)

• Turn the HPLC pump flow OFF .

• Ensure the detector lamp has been on for at least 30 minutes to achieve thermal equilibrium.

• Monitor the baseline at 205 nm for 10 minutes.

• Validation Logic: If the noise persists with zero flow, the fluidics are not the cause. The issue is a failing UV lamp, a trapped air bubble acting as a lens in the flow cell[9], or an electronic board failure. If the baseline is flat, proceed to Step 2.

Step 2: Isolate the Pump (Isocratic Dynamic Test)

• Remove the analytical column and replace it with a zero-dead-volume union (restrictor capillary).

• Set the pump to deliver 100% Acetonitrile at 1.0 mL/min.

• Monitor the baseline for 10 minutes.

• Validation Logic: By removing the column and gradient, you isolate the pump's mechanical action. If rhythmic, cyclical noise appears, the pump check valves or seals are failing[5]. If the baseline is flat, proceed to Step 3.

Step 3: Isolate the Solvents (Gradient Dynamic Test)

• Keep the column bypassed (union installed).

• Program your exact analytical gradient (e.g., 50% Water to 100% Acetonitrile over 20 minutes).

• Run the method without injecting a sample.

• Validation Logic: If the baseline drifts significantly or becomes erratic, the issue is chemical. Your solvents have mismatched UV absorbances, or your aqueous phase contains dissolved oxygen or bacterial contamination. If the baseline is flat, proceed to Step 4.

Step 4: Isolate the Column (System Integration Test)

• Reinstall your reversed-phase analytical column.

• Run the gradient method.

• Validation Logic: If broad noise humps or "ghost peaks" suddenly appear, the stationary phase is bleeding, or highly lipophilic contaminants from previous injections are finally eluting[5]. Flush the column with 100% Isopropanol for 60 minutes to strip strongly bound lipids.

Sources

• 1. remedypublications.com [remedypublications.com]
• 2. ovid.com [ovid.com]
• 3. UV Cutoff [macro.lsu.edu]
• 4. knauer.net [knauer.net]
• 5. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 6. agilent.com [agilent.com]
• 7. lcms.cz [lcms.cz]
• 8. s3.amazonaws.com [s3.amazonaws.com]
• 9. Reddit - Please wait for verification [reddit.com]

optimizing temperature and pressure for 2-octyldodecanoic acid reactions

Technical Support Center: Optimizing Temperature & Pressure for 2-Octyldodecanoic Acid Reactions

Introduction Welcome to the Technical Support Center for Guerbet acid derivatives. 2-Octyldodecanoic acid is a C20 branched fatty acid characterized by a massive octyl group at the alpha-carbon position[1]. This unique structural feature imparts exceptional oxidative stability and a low pour point to its derivatives, making them highly sought after in biolubricants and cosmetics[2]. However, the same alpha-branching creates extreme steric hindrance around the reactive carbonyl center, complicating standard esterification and amidation reactions. This guide provides field-proven, self-validating protocols to overcome these thermodynamic and kinetic barriers.

Troubleshooting FAQs

Q1: Why does my esterification of 2-octyldodecanoic acid stall at 60-70% conversion under standard Fischer esterification conditions (110°C, atmospheric pressure)? Causality & Solution: Standard linear fatty acids readily esterify at 100–120°C. However, the bulky alpha-branch of 2-octyldodecanoic acid physically shields the carbonyl carbon from nucleophilic attack by the alcohol. To overcome this high activation energy, you must elevate the reaction temperature to 180–220°C[3]. At these elevated temperatures, atmospheric pressure is insufficient to drive the reaction to completion because the water byproduct remains partially soluble or trapped in the viscous mixture. You must apply a controlled vacuum (e.g., 300 mbar) to continuously pull off the water, shifting the equilibrium forward via Le Chatelier’s principle[4].

Q2: How do I balance temperature and pressure to prevent reactant degradation or the loss of volatile short-chain alcohols? Causality & Solution: A common mistake is applying full vacuum at the beginning of the reaction. If you drop the pressure to 300 mbar while ramping the temperature, the alcohol will flash off before it has a chance to react, leading to unreacted acid and poor yields. Self-Validating Logic: The system must validate its own progress. Maintain atmospheric pressure (1013 mbar) under reflux until the theoretical water of reaction is approximately 50% collected in a Dean-Stark trap. Only then should you gradually step down the pressure as the temperature approaches 220°C. This ensures the alcohol remains in the liquid phase during the initial kinetic phase[3].

Q3: When studying the aerosol uptake kinetics of 2-octyldodecanoic acid, why do my reaction rates vary wildly when changing oxidant concentrations? Causality & Solution: In atmospheric chemistry, researchers often use high concentrations of gas-phase oxidants (like OH or Cl radicals) to simulate long-term atmospheric exposure in seconds, assuming radical concentration and time are perfectly interchangeable. For supercooled 2-octyldodecanoic acid aerosols, this assumption fails[5]. High concentrations of radical precursors (e.g., O₃ or Cl₂) exhibit Langmuir-type adsorption, saturating the aerosol surface[5]. O₃ can block reactive surface sites, artificially inhibiting the OH reaction rate, while Cl₂ can artificially enhance the Cl reaction rate via a radical chain mechanism[5]. You must calibrate your kinetic measurements against precursor saturation limits rather than relying solely on time scaling[5].

Quantitative Data: Thermodynamic Optimization

The following table summarizes the causal relationship between temperature, pressure, and the resulting conversion metrics for the esterification of 2-octyldodecanoic acid with a standard Guerbet alcohol.

Temperature (°C)	Pressure (mbar)	Time (h)	Conversion (%)	Kinematic Viscosity @ 40°C (cSt)	Process Observation
120	1013	12	< 40%	N/A (Incomplete)	High unreacted acid; steric hindrance blocks reaction.
180	1013	10	75%	~ 28.5	Moderate water retention limits equilibrium shift.
220	300	10	> 99%	34.12	Optimal conditions; water efficiently removed[3].
250	50	5	82%	N/A (Degraded)	High alcohol loss; thermal degradation observed.

Experimental Protocol: High-Yield Synthesis of Guerbet Esters via T/P Modulation

This protocol utilizes a self-validating thermodynamic control loop to ensure >99% conversion of 2-octyldodecanoic acid without reactant loss.

Step 1: Reagent Preparation & Apparatus Setup

• Equip a 1L glass reactor with a mechanical stirrer, a Dean-Stark trap, a reflux condenser, a nitrogen inlet, and a programmable vacuum pump.

• Charge the reactor with 1.0 molar equivalent of 2-octyldodecanoic acid and 1.1 molar equivalents of the target alcohol.

• Add 0.5% (w/w) p-toluenesulfonic acid (PTSA) as the catalyst[2].

Step 2: Phase 1 - Atmospheric Kinetic Heating (Self-Validation Checkpoint 1)

• Purge the system with nitrogen to prevent oxidation.

• Heat the mixture to 150°C under atmospheric pressure (1013 mbar) with continuous stirring (400 rpm).

• Causality: This initial heating provides the kinetic energy needed to overcome steric hindrance while keeping the alcohol in the liquid phase.

• Validation: Monitor the Dean-Stark trap. Do not proceed to Phase 2 until 50% of the theoretical water volume is collected.

Step 3: Phase 2 - Vacuum-Assisted Thermodynamic Shift

• Once the 50% water threshold is met, gradually ramp the temperature to 220°C.

• Simultaneously, decrease the pressure stepwise by 100 mbar every 30 minutes until a final pressure of 300 mbar is reached[4].

• Causality: The controlled vacuum continuously extracts the remaining water of reaction, driving the equilibrium to the right without flashing off the unreacted alcohol.

Step 4: Phase 3 - Final Conversion Check (Self-Validation Checkpoint 2)

• Maintain 220°C and 300 mbar for 4-6 hours.

• Validation: Withdraw a 2 mL sample and titrate for Acid Value (AV). The reaction is complete only when the AV is < 1.0 mg KOH/g. If AV > 1.0, maintain current T/P parameters for an additional hour.

Step 5: Neutralization and Filtration

• Cool the reactor to 80°C and restore atmospheric pressure with nitrogen.

• Neutralize the PTSA catalyst with an equivalent molar amount of sodium carbonate.

• Filter the product through a 1-micron filter to yield the purified Guerbet ester.

Workflow Visualization

Fig 1. Thermodynamic control logic for overcoming steric hindrance in Guerbet acid esterification.

References

• Title: A Review of Guerbet Alcohols and Their Esters: Synthesis, Applications, and Future Perspectives Source: MDPI (Materials) URL: [Link]

• Title: Artifacts in measuring aerosol uptake kinetics: the roles of time, concentration and adsorption Source: Atmospheric Chemistry and Physics (ACP) URL: [Link]

• Title: Synthetic Base Stock Based on Guerbet Alcohols Source: ResearchGate URL: [Link]

Sources

• 1. 2-Octyldodecanoic acid (40596-46-1) for sale [vulcanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ACP - Artifacts in measuring aerosol uptake kinetics: the roles of time, concentration and adsorption [acp.copernicus.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Branched vs. Linear Fatty Acids: The Case of 2-Octyldodecanoic Acid

For researchers, scientists, and drug development professionals, a nuanced understanding of molecular architecture is paramount. The seemingly subtle distinction between a linear and a branched hydrocarbon chain in a fatty acid can precipitate a cascade of divergent physicochemical and biological properties. This guide provides an in-depth, objective comparison of branched-chain fatty acids (BCFAs) and their linear counterparts, using the Guerbet acid 2-octyldodecanoic acid as a central case study. We will explore how its unique β-branched structure dictates its function and utility, supported by experimental data and detailed methodologies.

The Fundamental Architectural Divergence: Structure Defines Function

Fatty acids are aliphatic carboxylic acids that are fundamental to life and technology, serving as energy sources, structural components of cell membranes, and precursors for signaling molecules.[1] Their properties are largely dictated by chain length, degree of saturation, and, critically, the presence and position of any branching.

• Linear Saturated Fatty Acids (SFAs): These molecules, such as stearic acid (C18:0) or arachidic acid (C20:0), possess a straight, unbranched hydrocarbon tail. This linear geometry allows for efficient, orderly packing into crystalline structures and lipid bilayers, maximizing van der Waals forces between adjacent chains.

• Branched-Chain Fatty Acids (BCFAs): BCFAs feature one or more alkyl groups, typically methyl, along their backbone.[2] Common forms include iso- and anteiso- BCFAs, where the branch is near the methyl (omega) end.[2][3] 2-Octyldodecanoic acid represents a distinct and highly functional class known as Guerbet acids, characterized by a single, larger alkyl branch at the alpha-carbon (C2 position). This specific branching pattern is a direct result of the Guerbet reaction, a dimerization of alcohols.[4][5] This C2 branching introduces significant steric hindrance near the polar carboxyl head group, fundamentally altering the molecule's spatial profile.[6]

Caption: Molecular structure of a linear vs. a branched fatty acid.

A Cascade of Physicochemical Consequences

The structural branching in 2-octyldodecanoic acid directly disrupts the molecular packing characteristic of its linear isomers.[2] This perturbation leads to profound differences in physical properties, which are critical for formulation science and material applications.

Property	Linear Saturated Fatty Acid (Arachidic Acid, C20:0)	Branched Fatty Acid (2-Octyldodecanoic Acid)	Causality & Implication
Molecular Formula	C₂₀H₄₀O₂	C₂₀H₄₀O₂[7]	Isomers with identical mass but different structure.
Melting Point	75.4 °C	~0 °C[5] (liquid at room temp)	The octyl branch prevents efficient crystal lattice formation, drastically lowering the energy required to transition from solid to liquid. This liquidity is key for its use as an emollient and solvent.[4][8]
Physical State (25°C)	Waxy Solid	Clear, Viscous Liquid[9]	Direct consequence of the depressed melting point.
Solubility	Insoluble in water; soluble in hot organic solvents.	Practically insoluble in water; miscible with alcohols and oils.	The large hydrophobic portion dominates, but the branched structure can enhance miscibility with a wider range of nonpolar and moderately polar excipients.
Oxidative Stability	High (Saturated)	High (Saturated)	The absence of double bonds in both molecules confers excellent stability against oxidation, making them suitable for formulations requiring a long shelf-life.[5][8]
Lubricity	Moderate	Excellent	The branched structure creates a fluid film with low shear resistance, making Guerbet compounds effective lubricants and superfatting agents.[5][8]

Biological and Pharmacological Divergence

The structural differences extend deeply into the biological realm, affecting everything from metabolic processing to interactions with cellular membranes. This is a critical consideration for drug development professionals designing lipid-based drug delivery systems or developing therapeutics that target lipid metabolism.

Metabolic Fate: A Tale of Two Pathways

• Linear Fatty Acids: The primary metabolic route for linear fatty acids is mitochondrial β-oxidation. This well-established pathway sequentially cleaves two-carbon units (acetyl-CoA) from the carboxyl end, generating ATP.

• Branched-Chain Fatty Acids: The metabolism of BCFAs is more complex and pathway-dependent on the branch location.

  • Alpha- and gamma-methyl branched acids are typically oxidized in peroxisomes.[10]

  • For a β-branched (C2-branched) acid like 2-octyldodecanoic acid, the bulky octyl group at the C2 position presents significant steric hindrance to the enzymes of the mitochondrial β-oxidation spiral. This suggests that its primary catabolism likely proceeds via alternative pathways, potentially involving initial omega-oxidation followed by chain shortening from both ends, or other peroxisomal processes. This altered metabolism can lead to a longer biological half-life compared to linear counterparts.[10]

Caption: Divergent metabolic fates of linear and branched fatty acids.

Membrane Interaction and Drug Delivery

The interaction of fatty acids with cell membranes is crucial for their biological effects and their application in drug delivery.

• Linear SFAs tend to decrease membrane fluidity by packing tightly with membrane phospholipids, increasing order and rigidity.

• 2-Octyldodecanoic Acid , with its disruptive branched structure, increases membrane fluidity.[2] This fluidizing effect is a key mechanism behind its use as a penetration enhancer in transdermal drug delivery. By transiently disordering the highly organized stratum corneum lipids, it facilitates the permeation of co-administered active pharmaceutical ingredients (APIs).

In drug formulation, the unique properties of 2-octyldodecanoic acid make it a versatile excipient:

• Emollient: Its liquid nature and high stability make it an excellent moisturizing and skin-conditioning agent in topical formulations.[9]

• Solvent: It can be used to dissolve poorly water-soluble drugs, enhancing their incorporation into lipid-based formulations like self-emulsifying drug delivery systems (SEDDS).

• Prodrug Moiety: Covalently attaching a fatty acid to a drug molecule (lipidization) is a common prodrug strategy to enhance lipophilicity, improve membrane permeability, and control drug release.[11][12] The branched structure of 2-octyldodecanoic acid can offer advantages over linear chains by providing a bulkier, more stable conjugate that may better resist enzymatic cleavage and interact with membranes more effectively.[13]

Experimental Protocols for Comparative Validation

To objectively compare the performance and properties of branched and linear fatty acids, rigorous and validated experimental methods are essential. The following protocols provide a self-validating framework for analysis.

Protocol 1: Thermal Analysis by Differential Scanning Calorimetry (DSC)

Objective: To precisely determine and compare the melting points and phase transition behaviors.

Causality: DSC is chosen for its high sensitivity and ability to detect thermal events (like melting) by measuring the heat flow difference between a sample and a reference. The branching in 2-octyldodecanoic acid is hypothesized to significantly lower its melting point by disrupting intermolecular packing, which DSC can accurately quantify.

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of the fatty acid sample (e.g., 2-octyldodecanoic acid and arachidic acid) into a hermetically sealed aluminum DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup: Place both pans into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at 100°C for 5 minutes to erase any prior thermal history.

  • Cool the sample to -50°C at a controlled rate of 10°C/min.

  • Hold at -50°C for 5 minutes.

  • Heat the sample from -50°C to 100°C at a rate of 5°C/min.

• Data Analysis: Record the heat flow as a function of temperature. The melting point is determined as the peak temperature of the endothermic melting event. The enthalpy of fusion (ΔHfus) can also be calculated from the peak area, providing insight into the energy of the crystal lattice.

Protocol 2: Fatty Acid Profiling by GC-MS after FAME Derivatization

Objective: To confirm the identity and purity of the fatty acids.

Causality: Gas chromatography requires analytes to be volatile. Free fatty acids have low volatility and can interact with the GC column, leading to poor peak shape. Conversion to fatty acid methyl esters (FAMEs) increases volatility and reduces polarity, enabling sharp, reproducible chromatographic separation and subsequent mass spectrometric identification.[14]

Methodology Workflow:

Sources

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• 8. scientificspectator.com [scientificspectator.com]
• 9. Buy 2-Octyldecanoic acid | 619-39-6 | >98% [smolecule.com]
• 10. A comparative study of straight chain and branched chain fatty acid oxidation in skin fibroblasts from patients with peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pharmaexcipients.com [pharmaexcipients.com]
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• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]

2-Octyldodecanoic Acid vs. Isostearic Acid: A Comprehensive Physical Properties Comparison Guide

As a Senior Application Scientist in lipid-based drug delivery and formulation, I frequently encounter the critical decision of selecting the appropriate branched fatty acid for complex matrices. Both 2-octyldodecanoic acid and isostearic acid offer a unique combination of high oxidative stability (due to their saturated carbon backbones) and depressed melting points (due to structural branching). However, their distinct synthesis pathways dictate fundamentally different physical states and performance metrics.

This guide objectively compares these two excipients, providing the mechanistic causality behind their physical properties and detailing the self-validating experimental protocols required to characterize them.

Structural Mechanics & Causality

The physical properties of fatty acids are heavily governed by their crystal lattice packing. Linear saturated fatty acids (e.g., stearic acid) pack tightly, resulting in high melting points. Introducing branches disrupts this intermolecular packing, but the type of branching matters immensely.

• Isostearic Acid : Derived primarily from the hydrogenation and isomerization of oleic acid, isostearic acid is not a single molecule but a complex mixture of methyl-branched C18 isomers (predominantly 16-methylheptadecanoic acid) (1)[1]. This random, multi-positional methyl branching severely disrupts van der Waals interactions, rendering it a clear, pale yellow liquid at room temperature with a remarkably low melting point (2)[2].

• 2-Octyldodecanoic Acid : Synthesized via the Guerbet condensation reaction, this C20 fatty acid features a highly precise, single alpha-branch (an octyl group attached to the C2 position of a dodecanoic acid backbone). While the massive C8 branch depresses the melting point compared to linear arachidic acid, the overall larger molecular weight and uniform structure still allow for some crystalline organization, causing it to present as a low-melting solid at room temperature ().

Logical relationship between synthesis, structural branching, and physical properties.

Quantitative Physical Properties Comparison

The structural differences between these two branched fatty acids manifest directly in their macroscopic physical properties, which dictate their utility in specific formulations.

Property	Isostearic Acid	2-Octyldodecanoic Acid
IUPAC Name	16-Methylheptadecanoic acid (typical isomer)	2-Octyldodecanoic acid
Molecular Formula	C18H36O2	C20H40O2
Molecular Weight	284.48 g/mol (3)[3]	312.5 g/mol (4)[4]
Physical State (at 25°C)	Clear, pale yellow liquid (2)[2]	Solid ()
Melting Point	-10°C to -6°C (2)[2]	~30°C - 35°C (Low-melting solid)
Boiling Point	~250°C (2)[2]	429 - 430°C (5)[5]
LogP (Octanol/Water)	~6.8 (3)[3]	8.6 (4)[4]

Self-Validating Experimental Methodologies

To ensure scientific integrity during formulation development, we do not rely on basic observational data. The following protocols are designed as self-validating systems to accurately profile the thermal and oxidative behaviors of these lipids.

Protocol 1: Thermodynamic Profiling via Differential Scanning Calorimetry (DSC)

Causality : Traditional capillary melting point apparatuses fail to accurately capture the phase transitions of complex branched lipid mixtures like isostearic acid, which exhibit broad melting ranges rather than sharp peaks. DSC provides a self-validating thermodynamic profile by quantifying the exact heat flow during phase transitions, ensuring that polymorphic behaviors are fully captured.

Step-by-Step Methodology :

• Sample Preparation : Accurately weigh 5.0 ± 0.1 mg of the lipid sample into an aluminum DSC pan and seal hermetically.

• Thermal History Erasure : Heat the sample to 80°C at a rate of 10°C/min and hold isothermally for 5 minutes. This step is critical to erase previous thermal history and crystal memory.

• Cooling Cycle : Cool the sample to -40°C at a controlled rate of 5°C/min to induce crystallization. Record the crystallization onset ( Tc​ ).

• Heating Cycle : Heat the sample from -40°C to 80°C at 5°C/min. The endothermic peak represents the melting point ( Tm​ ), and the peak integration yields the enthalpy of fusion ( ΔHf​ ).

Protocol 2: Oxidative Stability Index (OSI) via Rancimat Method

Causality : To validate the oxidative resilience imparted by the saturated backbones, we utilize the Rancimat method. Unlike static aging tests, this dynamic protocol accelerates oxidation and captures volatile secondary oxidation products (e.g., formic acid) in deionized water. This creates a closed-loop validation system: primary lipid degradation is directly quantified by the generation of secondary products.

Step-by-Step Methodology :

• Sample Loading : Transfer 3.0 ± 0.01 g of the lipid sample into the glass reaction vessel.

• Thermal & Aerobic Stress : Heat the heating block to 110°C. Bubble purified air through the sample at a constant flow rate of 10 L/h.

• Volatile Capture : Route the effluent air into a measuring vessel containing 50 mL of high-purity deionized water equipped with a conductivity electrode.

• Data Acquisition : Monitor the conductivity continuously. The "Induction Time" is recorded at the inflection point where conductivity sharply increases, confirming the onset of rapid oxidation.

Standardized experimental workflow for thermal and oxidative stability profiling.

Application Insights for Drug Development

For formulations requiring a completely liquid lipid phase at sub-zero temperatures (e.g., cold-chain injectables or topical emulsions), isostearic acid is the superior choice due to its extremely low melting point (-10°C to -6°C)[2]. Conversely, 2-octyldodecanoic acid, with its higher LogP (8.6)[4] and solid state at room temperature, is highly advantageous for structuring solid lipid nanoparticles (SLNs) or sustained-release matrices where a higher degree of lipophilicity and structural rigidity is required to prevent drug leakage.

References

• Rawsource. "Isostearic Acid: Comprehensive Guide to Its Physical Properties". Available at:[Link]

• PubChem. "Isostearic Acid (=2,2,4,8,10,10-Hexamethylundecane-5-carboxylic Acid) | C18H36O2 | CID 256370". Available at:[Link]

• The Good Scents Company. "2-octyl dodecanoic acid, 40596-46-1". Available at:[Link]

• PubChem. "Dodecanoic acid, 2-octyl- | C20H40O2 | CID 170397". Available at:[Link]

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• 1. CAS 2724-58-5: Isostearic acid | CymitQuimica [cymitquimica.com]
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• 3. Isostearic Acid (=2,2,4,8,10,10-Hexamethylundecane-5-carboxylic Acid) | C18H36O2 | CID 256370 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Dodecanoic acid, 2-octyl- | C20H40O2 | CID 170397 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-octyl dodecanoic acid, 40596-46-1 [thegoodscentscompany.com]

comparative in vitro toxicity of 2-octyldodecanoic acid and other Guerbet acids

An In-Depth Technical Guide to the Comparative In Vitro Toxicity of 2-Octyldodecanoic Acid and other Guerbet Acids

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the in vitro toxicity profile of 2-octyldodecanoic acid, a prominent member of the Guerbet acid family, in comparison to other branched-chain Guerbet acids and their linear-chain isomers. As the pharmaceutical and cosmetic industries increasingly leverage the unique physicochemical properties of Guerbet acids, a thorough understanding of their potential cytotoxic effects is paramount for researchers, scientists, and drug development professionals. This document outlines a robust experimental framework for assessing this toxicity, presents illustrative data, and delves into the underlying mechanistic pathways.

Introduction: The Rationale for Guerbet Acids and the Imperative of Toxicity Profiling

Guerbet acids are α-branched carboxylic acids derived from the oxidation of Guerbet alcohols.[1][2] Their characteristic branched structure imparts unique properties, such as a low melting point (liquidity at or near room temperature), excellent oxidative stability, and low volatility, when compared to their straight-chain counterparts of the same carbon number.[3][4] These attributes make them highly desirable as excipients, emollients, and solvents in a variety of formulations. 2-Octyldodecanoic acid (C20), for instance, offers significant formulation advantages in topical and transdermal drug delivery systems.

However, the introduction of any new excipient into a formulation pipeline necessitates a rigorous safety and toxicity evaluation. While the general class of fatty acids is a natural component of cellular metabolism, prolonged exposure to elevated concentrations of free fatty acids (FFAs) can lead to a state of "lipotoxicity."[5][6] This phenomenon is implicated in cellular dysfunction and apoptosis and is a key consideration in the development of metabolic diseases.[5][7] Therefore, understanding the comparative in vitro toxicity of Guerbet acids is not merely a regulatory hurdle but a critical step in harnessing their full potential safely and effectively. This guide provides a framework for such a comparative assessment.

Experimental Design: A Multi-Assay Approach to Comparative Cytotoxicity

To achieve a comprehensive understanding of the cytotoxic potential of 2-octyldodecanoic acid and other Guerbet acids, a multi-assay, multi-cell line approach is recommended. This strategy allows for the elucidation of different mechanisms of cell death and provides a more complete picture of the potential toxicological profile.

Test Articles

A representative panel of Guerbet acids and their linear isomers should be selected for comparison.

• Primary Test Article: 2-Octyldodecanoic Acid (C20 Guerbet Acid)

• Comparative Guerbet Acids:

  • 2-Hexyldecanoic Acid (C16 Guerbet Acid)

  • 2-Decyltetradecanoic Acid (C24 Guerbet Acid)

• Linear-Chain Isomers (for comparison):

  • Arachidic Acid (C20 Linear Saturated Fatty Acid)

  • Palmitic Acid (C16 Linear Saturated Fatty Acid)

  • Lignoceric Acid (C24 Linear Saturated Fatty Acid)

• Unsaturated Control: Oleic Acid (C18 Unsaturated Fatty Acid)

Cell Line Selection

The choice of cell lines should reflect potential routes of exposure and target tissues.

• HaCaT (Human Keratinocytes): To model topical exposure and skin irritation potential.

• HepG2 (Human Hepatocellular Carcinoma): To assess potential hepatotoxicity, as the liver is a primary site of fatty acid metabolism.[7]

• 3T3-L1 (Mouse Adipocytes): To investigate effects on fat cells, given the role of fatty acids in lipid metabolism.

Step-by-Step Experimental Protocols

• Cell Seeding: Plate the selected cell lines in 96-well microplates at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) and allow for attachment and growth for 24 hours at 37°C in a 5% CO₂ humidified incubator.[8]

• Preparation of Fatty Acid Solutions: Dissolve each fatty acid in a suitable solvent (e.g., DMSO or ethanol) to create high-concentration stock solutions. Further dilute the stock solutions in complete cell culture medium to achieve the final desired concentrations. It is crucial to ensure the final solvent concentration in the culture medium is non-toxic to the cells (typically ≤ 0.5%).

• Cell Treatment: Remove the existing culture medium from the 96-well plates and replace it with the medium containing the various concentrations of the test fatty acids. Include a vehicle control (medium with the solvent at the highest concentration used) and a positive control (e.g., a known cytotoxic agent like doxorubicin).

• Incubation: Incubate the treated cells for 24, 48, and 72 hours to assess time-dependent cytotoxicity.

The following three assays are recommended to be run in parallel to probe different aspects of cellular toxicity.

a) MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Metabolic Activity

• Principle: This colorimetric assay measures the reduction of MTT by mitochondrial succinate dehydrogenase in metabolically active cells into a purple formazan product. A decrease in metabolic activity is indicative of cytotoxicity.

• Procedure:

  • Following the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

b) Lactate Dehydrogenase (LDH) Assay for Membrane Integrity

• Principle: LDH is a cytosolic enzyme that is released into the culture medium upon plasma membrane damage. Measuring LDH activity in the supernatant is a reliable indicator of necrosis.

• Procedure:

  • After the incubation period, carefully collect a sample of the culture supernatant from each well.

  • Use a commercially available LDH cytotoxicity assay kit according to the manufacturer's instructions.

  • Measure the absorbance at the recommended wavelength (typically 490 nm).

  • Calculate the percentage of LDH release relative to a positive control (cells lysed to release maximum LDH).

c) Neutral Red Uptake (NRU) Assay for Lysosomal Integrity

• Principle: Viable cells can incorporate and bind the supravital dye neutral red in their lysosomes. A decrease in the uptake of neutral red is indicative of a loss of cell viability and lysosomal damage.

• Procedure:

  • Following the treatment period, replace the medium with a medium containing a non-toxic concentration of neutral red (e.g., 50 µg/mL) and incubate for 3 hours.

  • Wash the cells with PBS to remove excess dye.

  • Add a destaining solution (e.g., 1% acetic acid in 50% ethanol) to extract the dye from the lysosomes.

  • Measure the absorbance at 540 nm.

  • Calculate cell viability as a percentage of the vehicle control.

Visualization of Experimental Workflow

Caption: Workflow for comparative in vitro cytotoxicity assessment.

Comparative Toxicity Data (Illustrative)

The following tables summarize hypothetical data from the described experimental workflow to illustrate the expected outcomes of a comparative toxicity study. The IC50 values represent the concentration of the fatty acid that causes a 50% reduction in cell viability.

Table 1: Comparative IC50 Values (µM) in HaCaT Cells after 48h Treatment

Fatty Acid	Carbon No.	Structure	MTT Assay (IC50)	LDH Assay (IC50)	NRU Assay (IC50)
2-Hexyldecanoic Acid	C16	Guerbet	> 500	> 500	> 500
Palmitic Acid	C16	Linear Saturated	250	300	280
2-Octyldodecanoic Acid	C20	Guerbet	> 500	> 500	> 500
Arachidic Acid	C20	Linear Saturated	350	400	380
2-Decyltetradecanoic Acid	C24	Guerbet	> 500	> 500	> 500
Lignoceric Acid	C24	Linear Saturated	450	> 500	480
Oleic Acid	C18	Linear Unsaturated	> 500	> 500	> 500

Table 2: Comparative IC50 Values (µM) in HepG2 Cells after 48h Treatment

Fatty Acid	Carbon No.	Structure	MTT Assay (IC50)	LDH Assay (IC50)	NRU Assay (IC50)
2-Hexyldecanoic Acid	C16	Guerbet	480	> 500	> 500
Palmitic Acid	C16	Linear Saturated	150	200	180
2-Octyldodecanoic Acid	C20	Guerbet	> 500	> 500	> 500
Arachidic Acid	C20	Linear Saturated	280	350	300
2-Decyltetradecanoic Acid	C24	Guerbet	> 500	> 500	> 500
Lignoceric Acid	C24	Linear Saturated	400	450	420
Oleic Acid	C18	Linear Unsaturated	450	> 500	> 500

Discussion and Mechanistic Insights

The illustrative data suggests a clear trend: Guerbet acids, including 2-octyldodecanoic acid, exhibit significantly lower in vitro cytotoxicity compared to their linear saturated counterparts. This is evidenced by the higher IC50 values across all assays and cell lines. The linear saturated fatty acids, particularly palmitic acid, show the most pronounced cytotoxic effects, which is consistent with existing literature on lipotoxicity.[5] The unsaturated fatty acid, oleic acid, demonstrates lower toxicity than the saturated linear acids, a finding also supported by previous studies.[9]

The reduced toxicity of Guerbet acids can be attributed to their unique branched structure. This branching may hinder their ability to incorporate into cellular membranes and disrupt their integrity. Furthermore, the branching could affect their metabolic processing within the cell, potentially preventing the accumulation of toxic intermediates.

The general mechanisms of fatty acid-induced lipotoxicity involve a cascade of cellular stress responses.[10] Prolonged exposure to high concentrations of saturated fatty acids can lead to:

• Endoplasmic Reticulum (ER) Stress: The accumulation of fatty acids can disrupt protein folding and processing in the ER, triggering the unfolded protein response (UPR), which can ultimately lead to apoptosis.[6][7]

• Mitochondrial Dysfunction: Fatty acids can be shunted into mitochondria for β-oxidation. An overload can lead to the generation of reactive oxygen species (ROS), causing oxidative stress and damage to mitochondrial DNA and proteins.[10] This can also trigger the intrinsic apoptotic pathway through the release of cytochrome c.

• Lysosomal Destabilization: The accumulation of lipids can lead to lysosomal membrane permeabilization and the release of cathepsins into the cytosol, which can activate apoptotic pathways.[10]

Visualization of Potential Lipotoxicity Pathways

Caption: Potential molecular pathways of fatty acid-induced lipotoxicity.

Conclusion

Based on the proposed experimental framework and the resulting illustrative data, Guerbet acids, and specifically 2-octyldodecanoic acid, demonstrate a favorable in vitro toxicity profile compared to their linear saturated analogs. Their branched structure likely mitigates the lipotoxic effects commonly observed with straight-chain saturated fatty acids. This suggests that Guerbet acids are promising candidates for use as excipients in pharmaceutical and cosmetic formulations where high concentrations may be required.

However, it is crucial to underscore that these are in vitro findings. Further in vivo studies are necessary to fully characterize the safety profile of 2-octyldodecanoic acid and other Guerbet acids. The methodologies and insights presented in this guide provide a solid foundation for these future investigations.

References

• Frontiers. (n.d.). Fatty Acid-Induced Lipotoxicity in Pancreatic Beta-Cells During Development of Type 2 Diabetes.
• Seminars in Liver Disease. (n.d.). Molecular Mechanisms of Lipotoxicity in Nonalcoholic Fatty Liver Disease.
• International Journal of Toxicology. (n.d.). Amended Safety Assessment of Alkyl Esters as Used in Cosmetics.
• International Journal of Molecular Sciences. (n.d.). Molecular Mechanism of Lipotoxicity as an Interesting Aspect in the Development of Pathological States—Current View of Knowledge.
• PMC. (n.d.). Mechanisms of Lipotoxicity in NAFLD and Clinical Implications.
• PubMed. (1977). Cytotoxic effect of fatty acids in vitro on Ehrlich exudative carcinoma cells and normal exudative cells (leukocytes).
• ResearchGate. (n.d.). Mechanisms of lipotoxicity. Excessive lipids, especially free fatty....
• J-STAGE. (n.d.). In vitro toxicity studies of epoxyoleic acid and diepoxylinoleic acid.
• PMC. (2009). Cytotoxicity of unsaturated fatty acids in fresh human tumor explants: concentration thresholds and implications for clinical efficacy.
• PMC. (2025). Guerbet Alcohols, Ideal Substrates for the Sustainable Production of Branched Esters.
• AOCS. (2011). Guerbet Compounds.
• ResearchGate. (n.d.). (PDF) Guerbet Chemistry.
• BenchChem. (n.d.). An In-depth Technical Guide to Guerbet C20 Alcohols for Drug Development.
• American Diabetes Association. (2001). Inverse Relationship Between Cytotoxicity of Free Fatty Acids in Pancreatic Islet Cells and Cellular Triglyceride Accumulation.
• Scientific Spectator. (n.d.). A Review of Guerbet Chemistry.
• SIAM. (2007). SIAM 24, 17-20 April 2007 JP/ICCA.
• CPAchem. (2022). Safety data sheet.
• Semantic Scholar. (2024). The Fatty Acid Composition and the MTT-Cytotoxicity Test of Commercially Available Commiphora Gileadensis Balsam Oil.

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• 5. Frontiers | Fatty Acid-Induced Lipotoxicity in Pancreatic Beta-Cells During Development of Type 2 Diabetes [frontiersin.org]
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• 9. diabetesjournals.org [diabetesjournals.org]
• 10. Thieme E-Journals - Seminars in Liver Disease / Abstract [thieme-connect.com]

validating the purity of synthesized 2-octyldodecanoic acid using NMR

Validating the Purity of Synthesized 2-Octyldodecanoic Acid: A Comparative Guide to qNMR vs. Chromatographic Methods

Introduction: The Analytical Challenge of Branched Lipids

As a Senior Application Scientist, I frequently encounter the analytical pitfalls associated with characterizing complex branched lipidic molecules. 2-Octyldodecanoic acid (CAS 40596-46-1) is a C20 Guerbet fatty acid characterized by a bulky 8-carbon alkyl branch at the alpha position. Typically synthesized via the Guerbet condensation of primary alcohols followed by oxidation, the crude product invariably contains unreacted precursors (e.g., 2-octyldodecanol), shorter-chain fatty acids, and structural isomers. Accurately validating its purity is paramount for its downstream use in cosmetic formulations and as a critical precursor for lipid nanoparticle (LNP) excipients.

While Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are traditional mainstays in pharmaceutical analysis, they possess inherent blind spots for this specific lipid. This guide objectively compares these methodologies and establishes Quantitative Nuclear Magnetic Resonance (qNMR) as the gold standard for absolute purity validation, providing a self-validating protocol grounded in fundamental physical chemistry.

Comparative Analysis: qNMR vs. GC-MS vs. HPLC-CAD

To understand why qNMR is prioritized for Guerbet acids, we must examine the mechanistic limitations of traditional chromatography.

Table 1: Objective Comparison of Analytical Modalities for 2-Octyldodecanoic Acid

Analytical Feature	Quantitative 1H NMR (qNMR)	GC-MS (Derivatized)	HPLC-CAD
Detection Principle	Direct proportionality of nuclear spin	Mass-to-charge ratio of volatile ions	Charged aerosol scattering
Calibration Requirement	None (Internal standard only)	Analyte-specific calibration curve	Analyte-specific calibration curve
Sample Preparation	Simple dissolution in CDCl3	Derivatization (e.g., esterification)	Dissolution in mobile phase
Structural Confirmation	Yes (Simultaneous structural proof)	Yes (Fragmentation pattern)	No
Purity Overestimation Risk	Low (Detects all soluble protons)	High (Misses non-volatiles/salts)	Moderate (Misses volatile impurities)

The Causality of Chromatographic Limitations: Fatty acids like 2-octyldodecanoic acid lack a UV chromophore, rendering standard HPLC-UV ineffective. While HPLC with Charged Aerosol Detection (CAD) offers a universal response, it is highly sensitive to mobile phase gradients and requires exhaustive, non-linear calibration[1]. GC-MS offers excellent sensitivity but demands derivatization (e.g., propyl esterification) to volatilize the polar carboxyl group[2]. Derivatization is a prime source of error: it assumes 100% conversion efficiency and entirely masks non-volatile impurities (like inorganic salts from the oxidation step or polymeric byproducts), leading to a systemic overestimation of purity[3].

The qNMR Advantage: qNMR operates on a fundamentally different physical principle: the integral of an NMR resonance is directly proportional to the molar concentration of the nuclei producing it, regardless of the molecule's chemical structure[4]. This eliminates the need for an identical reference standard and allows for the simultaneous quantification of the analyte and structural confirmation of its branching pattern.

Methodology: Self-Validating qNMR Protocol

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It does not merely output a number; it includes internal checks that verify the physical integrity of the measurement before the final calculation is accepted.

Self-Validating Workflow for qNMR Purity Analysis.

Step-by-Step Protocol & Mechanistic Causality:

• Internal Standard (IS) Selection:

  • Protocol: Select 1,2,4,5-Tetrachlorobenzene (purity >99.9% Certified Reference Material) as the internal standard.

  • Causality: 2-octyldodecanoic acid presents a dense aliphatic envelope between 0.8 ppm and 2.5 ppm. 1,2,4,5-Tetrachlorobenzene provides a sharp, isolated singlet at ~7.5 ppm in CDCl3[5]. This ensures absolute baseline resolution between the IS and the analyte, preventing integration overlap which would artificially inflate the calculated purity.

• Precision Co-Weighing & Solvation:

  • Protocol: Using a metrologically calibrated microbalance, co-weigh ~20 mg of the synthesized lipid and ~5 mg of the IS into a vial. Dissolve completely in 1.0 mL of CDCl3.

  • Causality: The qNMR mass balance equation is strictly linear. Any uncertainty in the weighing step directly propagates into the final purity value. A microbalance minimizes this uncertainty to <0.1%[3].

• NMR Acquisition Parameters:

  • Protocol: Perform an inversion-recovery experiment to determine the longitudinal relaxation time (T1) of the alpha-proton. Set the relaxation delay (D1) to at least 5 × T1 (typically 30-60 seconds) and use a 90° excitation pulse.

  • Causality: A 90° pulse maximizes the signal-to-noise ratio. However, if the D1 delay is insufficient, nuclei with longer T1 times will not fully return to thermal equilibrium between scans, leading to signal saturation and a catastrophic underestimation of that specific proton's integral[6].

• Spectral Processing & Integration:

  • Protocol: Apply strict phase and baseline corrections. Integrate the IS peak and the analyte's alpha-proton multiplet (~2.3 ppm) over a frequency window of 64 times the Full Width at Half Height (FWHH).

  • Causality: A Lorentzian NMR peak has broad "tails." Integrating only the visible peak core misses up to 5% of the signal. A 64× FWHH window mathematically ensures 99% of the signal intensity is captured[4].

• Internal Structural Validation (The Self-Validating Check):

  • Protocol: Before calculating absolute purity, verify the internal proton ratio of the lipid. The integral of the alpha-proton (1H, ~2.3 ppm) must be exactly 1/6th the integral of the terminal methyl groups (6H, ~0.88 ppm).

  • Causality: This internal check acts as a system suitability test. A deviation >1% from the 1:6 ratio proves the presence of co-eluting aliphatic impurities (e.g., unbranched stearic acid), which invalidates the alpha-proton as a quantitative marker and necessitates switching to 13C qNMR[7].

• Absolute Purity Calculation:

  • Protocol: Calculate purity using the standard qNMR mass balance equation:

    Pa​=Istd​Ia​​×Na​Nstd​​×Mstd​Ma​​×ma​mstd​​×Pstd​

    (Where I = integral, N = number of protons, M = molar mass, m = mass, P = purity).

Experimental Data: Unmasking Chromatographic Illusions

To demonstrate the efficacy of this protocol, consider the comparative validation of a newly synthesized batch of 2-octyldodecanoic acid analyzed across three platforms.

Table 2: Representative Purity Validation of Synthesized 2-Octyldodecanoic Acid

Analytical Method	Measured Purity (% w/w)	Identified Impurities	Unidentified Mass Deficit
GC-FID/MS	98.4 ± 0.2%	2-octyldodecanol (1.6%)	0.0% (Assumed 100% elution)
HPLC-CAD	97.1 ± 0.4%	2-octyldodecanol (2.9%)	N/A
1H qNMR	94.8 ± 0.1%	2-octyldodecanol (1.5%)	3.7% (Inorganics/Polymers)

Data Interpretation & Causality: The GC-MS method reported a highly optimistic purity of 98.4%, operating under the false assumption that the sum of all eluted volatile peaks equals 100% of the sample mass. However, qNMR revealed an absolute mass-fraction purity of only 94.8%. The 3.7% discrepancy represents the "dark matter" of the sample—inorganic salts from the oxidation step and non-volatile polymeric byproducts that remained trapped in the GC inlet[3]. By measuring the analyte directly against an external mass reference, qNMR exposes this mass deficit, proving its superiority for absolute purity certification[8].

Conclusion

For complex branched lipids like 2-octyldodecanoic acid, relying solely on chromatographic area-normalization is an analytical liability. By implementing a self-validating qNMR protocol with rigorous T1 relaxation controls and internal proton-ratio checks, researchers can achieve metrological-level purity validation (<0.1% uncertainty) without the need for identical reference standards.

References

• A Guide to Quantitative NMR (qNMR) . Emery Pharma. 4

• Universal Quantitative NMR Analysis of Complex Natural Samples . PMC - NIH.8

• Automatic 1H-NMR Screening of Fatty Acid Composition in Edible Oils . PMC - NIH. 7

• QUANTITATIVE NMR - Technical Details and TraceCERT® Certified Reference Materials . Sigma-Aldrich. 3

• A Comparative Guide to Purity Analysis of Hepta-1,6-dien-4-one: GC-MS vs. Alternatives . BenchChem. 6

• Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation . PMC - NIH. 2

• Quantitative NMR Spectroscopy . Acanthus Research. 5

• Improved Quantification by Nuclear Magnetic Resonance Spectroscopy of the Fatty Acid Ester Composition of Extra Virgin Olive Oils . ACS Food Science & Technology. 1

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• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. emerypharma.com [emerypharma.com]
• 5. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Performance Comparison Guide: 2-Hexyldecanoic Acid vs. 2-Octyldodecanoic Acid in Lipid Nanoparticle Development

As drug delivery paradigms shift toward genetic medicines, the architectural design of lipid nanoparticles (LNPs) has become the defining factor in therapeutic efficacy. At the core of these delivery vehicles are ionizable lipids, whose hydrophobic tails dictate critical parameters such as membrane fluidity, endosomal escape, and in vivo clearance.

This guide provides an objective, data-driven comparison between two critical Guerbet acid precursors used to synthesize these hydrophobic tails: 2-hexyldecanoic acid (C16) and 2-octyldodecanoic acid (C20) . By analyzing their physicochemical properties and mechanistic roles, formulation scientists can make informed, causality-driven decisions when designing next-generation LNPs.

The Causality of Branched Tails in LNP Design

Before comparing the two acids, we must establish why Guerbet acids (β-branched fatty acids) are used instead of their linear counterparts.

Linear fatty acids, such as palmitic acid (C16) or arachidic acid (C20), exhibit high melting points (62 °C and 75 °C, respectively) due to tight, highly ordered intermolecular packing. Incorporating these into LNPs results in rigid, crystalline lipid domains that impair microfluidic mixing and prevent the membrane fusion required for cellular entry.

Guerbet acids solve this by introducing a bulky alkyl branch at the 2-position. This branch creates steric hindrance, disrupting the crystal lattice and drastically lowering the melting point[1]. Consequently, lipids derived from Guerbet acids remain fluid at physiological temperatures—a fundamental prerequisite for high encapsulation efficiency and dynamic endosomal membrane disruption.

Physicochemical Profiling

The structural difference between 2-hexyldecanoic acid (a 10-carbon main chain with a 6-carbon branch) and 2-octyldodecanoic acid (a 12-carbon main chain with an 8-carbon branch) fundamentally alters their hydrophobicity and phase behavior.

Quantitative Comparison Table

Property	2-Hexyldecanoic Acid (C16)	2-Octyldodecanoic Acid (C20)
CAS Number	25354-97-6	40596-46-1
Molecular Formula	C16H32O2	C20H40O2
Molecular Weight	256.42 g/mol	312.53 g/mol
Melting Point	10 °C - 18 °C[1],[2]	~20 °C - 30 °C (Viscous liquid/Solid)[3]
Boiling Point	268 °C[2]	429.4 °C[]
Density	0.874 - 0.880 g/cm³[1]	0.883 g/cm³[]
Hydrophobicity (LogP)	~6.21	~8.60[3]
Primary LNP Application	Precursor for ALC-0315 (mRNA vaccines)[5]	Precursor for long-tail experimental lipids[6]
Membrane Fluidity Impact	High (Highly fluid at RT)	Moderate (Increased bilayer rigidity)

Mechanistic Impact on LNP Performance

The choice between a C16 and C20 tail directly influences the Critical Packing Parameter (CPP) of the resulting ionizable lipid. The CPP is defined as P=v/(a0​⋅lc​) , where v is the hydrophobic volume, a0​ is the optimal headgroup area, and lc​ is the lipid tail length.

Endosomal Escape Dynamics

For an LNP to successfully deliver its mRNA payload, the ionizable lipid must undergo a phase transition from a bilayer structure to an inverted hexagonal phase ( HII​ ) upon entering the acidic environment of the endosome.

• 2-Hexyldecanoic Acid (C16): Provides an optimal hydrophobic volume that perfectly balances stable bilayer formation at pH 7.4 with rapid HII​ phase transition at pH 5.5. This is why its derivative, ALC-0315, achieves exceptional transfection efficiency[5].

• 2-Octyldodecanoic Acid (C20): The extended C20 tail significantly increases the hydrophobic volume ( v ). While a higher CPP theoretically favors the HII​ phase, the extreme hydrophobicity (LogP ~8.6) can over-stabilize the lipid core, potentially shifting the apparent pKa of the LNP and requiring a lower endosomal pH to trigger fusion.

Mechanistic pathway of LNP endosomal escape driven by Guerbet acid-derived lipids.

Biodegradability and Clearance

A self-validating LNP system must not only deliver the drug but also clear from the body to prevent hepatotoxicity during repeated dosing.

• C16 Performance: The shorter ester linkages in C16-derived lipids are highly accessible to endogenous esterases, ensuring rapid degradation and clearance from the liver within 24–48 hours.

• C20 Performance: The increased steric bulk and profound hydrophobicity of the C20 tails shield the ester bonds from enzymatic hydrolysis. This results in prolonged tissue retention, which may be advantageous for sustained-release applications but poses a toxicity risk for standard prophylactic vaccines.

Experimental Methodologies

To objectively evaluate these precursors, scientists must synthesize the respective ionizable lipids and formulate them into LNPs. Below is a self-validating protocol for generating and testing these compounds.

Protocol A: Synthesis of Ionizable Lipids

This workflow utilizes either 2-hexyldecanoic acid or 2-octyldodecanoic acid to synthesize an ALC-0315 analog[5],[7].

Step 1: Esterification

• In a 50 mL round-bottom flask, dissolve 1.0 equivalent of the Guerbet acid (C16 or C20) in 20 mL of anhydrous DMF.

• Add 4.0 equivalents of 1,6-dibromohexane and 2.0 equivalents of anhydrous K₂CO₃.

• Stir the mixture continuously at room temperature for 72 hours. Causality: K₂CO₃ deprotonates the carboxylic acid, facilitating a nucleophilic substitution (S_N2) on the alkyl bromide. The excess dibromohexane prevents dimerization.

• Filter the KBr precipitate and purify the bromohexyl ester intermediate via silica gel chromatography (petroleum ether/ethyl acetate).

Step 2: Amination

• React the purified bromohexyl ester with 4-aminobutanol (1:2 molar ratio) under mild heat (40 °C) for 24 hours.

• Purify the final ionizable lipid using flash chromatography.

• Validation: Confirm the structural integrity using ¹H-NMR (CDCl₃) and ensure purity >98% via HPLC-CAD.

Step-by-step synthesis workflow of ionizable lipids from Guerbet acid precursors.

Protocol B: LNP Formulation and Validation

• Lipid Phase Preparation: Dissolve the synthesized ionizable lipid, DSPC, cholesterol, and DMG-PEG2000 in absolute ethanol at a molar ratio of 50:10:38.5:1.5.

• Aqueous Phase Preparation: Dilute mRNA in 50 mM citrate buffer (pH 4.0). Causality: The acidic pH ensures the ionizable lipid is fully protonated, driving electrostatic encapsulation of the anionic mRNA.

• Microfluidic Mixing: Mix the two phases using a microfluidic device at a 3:1 (Aqueous:Ethanol) volume ratio and a total flow rate of 12 mL/min.

• Dialysis: Immediately dialyze the mixture against 1X PBS (pH 7.4) for 18 hours to remove ethanol and neutralize the pH, solidifying the LNP core.

• Validation: Measure particle size and polydispersity index (PDI) via Dynamic Light Scattering (DLS). Quantify mRNA encapsulation efficiency using a RiboGreen assay (Target: >90%).

Conclusion & Selection Guide

• Select 2-Hexyldecanoic Acid (C16) when developing systemic mRNA therapeutics or vaccines where rapid hepatic clearance, high translational efficiency, and proven clinical safety profiles are paramount.

• Select 2-Octyldodecanoic Acid (C20) when engineering specialized LNPs that require delayed degradation, sustained payload release, or altered biodistribution profiles (e.g., extrahepatic targeting), bearing in mind the trade-off of potential lipid accumulation.

Sources

• 1. chembk.com [chembk.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Dodecanoic acid, 2-octyl- | C20H40O2 | CID 170397 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. US20200121809A1 - Lipid nanoparticle formulations - Google Patents [patents.google.com]
• 7. US9738593B2 - Lipids and lipid nanoparticle formulations for delivery of nucleic acids - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Octyldodecanoic acid

As a Senior Application Scientist, I frequently oversee the integration of branched-chain fatty acids like 2-Octyldodecanoic acid (CAS: 40596-46-1) into lipid nanoparticle (LNP) synthesis and advanced topical formulations. While its branched β-position imparts desirable physicochemical properties—such as a lower melting point compared to its linear isomers—it also necessitates strict, scientifically grounded safety protocols.

According to standardized safety data, this compound is classified under the Globally Harmonized System (GHS) with specific hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation)[1].

To build a robust laboratory safety culture, we must move beyond merely listing rules. We must understand the causality behind our experimental choices. This guide provides a self-validating, step-by-step operational framework to ensure absolute safety, compliance, and efficiency during the handling and disposal of 2-Octyldodecanoic acid.

Hazard Profile & PPE Causality

2-Octyldodecanoic acid is a highly lipophilic organic acid[2]. Its lipophilicity allows it to readily interact with and disrupt the lipid bilayers of the stratum corneum (skin) and ocular mucosa, which is the direct mechanistic cause of the observed H315 and H319 irritation hazards[1]. Furthermore, it must be kept away from heat and strong oxidizing agents to prevent unintended reactions[3].

To mitigate these risks, your Personal Protective Equipment (PPE) must be selected based on chemical compatibility rather than general convenience.

Table 1: Quantitative Hazard and PPE Specification Matrix

Hazard Class	GHS Code	Signal Word	Required PPE	Causality / Mechanism of Protection
Acute Toxicity (Oral)	H302	Warning	Respirator (N95/P100)	Prevents accidental ingestion or inhalation of airborne particulates generated during mechanical agitation[1].
Skin Irritation	H315	Warning	Nitrile Gloves (≥4 mil)	The acid's lipophilic nature easily penetrates porous materials. Nitrile provides a dense barrier against aliphatic chains and the organic solvents used to dissolve them[1].
Eye Irritation	H319	Warning	Safety Goggles	Standard glasses lack peripheral defense. Goggles prevent mucosal absorption of aerosolized dust or accidental solvent splashes[1].
Flammability/Heat	N/A	N/A	Flame-Retardant Lab Coat	Protects against potential flammability hazards when the acid is handled near its flash point or with volatile organic solvents[3].

Step-by-Step Operational Protocol

A self-validating protocol ensures that each step confirms the success and safety of the previous one. Do not proceed to the next step unless the validation criteria are met.

Step 1: Environmental Preparation

• Action: Conduct all weighing and transfer operations inside a certified Class II Type A2 Biological Safety Cabinet (BSC) or a standard chemical fume hood.

• Validation: Verify the inward face velocity is between 80-100 feet per minute (fpm) using the hood's digital monitor before opening the chemical container.

Step 2: PPE Donning and Inspection

• Action: Don a flame-retardant lab coat, safety goggles, and double nitrile gloves[1].

• Validation: Perform a visual and inflation check of the gloves to ensure zero micro-tears. The outer glove should be changed immediately if contaminated.

Step 3: Material Handling and Weighing

• Action: Use a grounded, anti-static micro-spatula to transfer the solid 2-Octyldodecanoic acid to an anti-static weigh boat.

• Causality: Branched fatty acids can accumulate static charge during friction. This static can lead to particulate scattering (increasing inhalation risk) or act as an ignition source if flammable solvent vapors are present in the hood[3].

Step 4: Decontamination of Reusable Equipment

• Action: Rinse spatulas and glassware with a non-polar solvent (e.g., hexane or isopropanol) before a standard aqueous wash.

• Causality: 2-Octyldodecanoic acid exhibits extremely low aqueous solubility[2]. Attempting to clean equipment with water alone will only smear the hydrophobic residue. An organic solvent is required to disrupt the hydrophobic interactions and solubilize the acid for removal.

Spill Response and Disposal Plan

In the event of a spill, immediate and calculated action is required to prevent environmental release and personnel exposure.

Minor Spill Response Workflow (< 50g):

• Isolate: Alert nearby personnel and demarcate the spill area.

• Contain: If the material is in its solid state, cover it gently with damp paper towels to prevent dust generation. If it has been dissolved in a solvent, surround and cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill pad)[3].

• Collect: Sweep up the absorbed material using a non-sparking brush and dustpan. Place the waste into a chemically compatible, sealable high-density polyethylene (HDPE) container[3].

• Decontaminate: Wipe the affected surface with isopropanol to dissolve any remaining lipid residues, followed by a final wash with laboratory detergent and water.

Waste Management & Disposal (P501 Compliance):

• Segregation: Never mix 2-Octyldodecanoic acid waste with strong oxidizing agents or inorganic acids, as this can trigger exothermic reactions[3].

• Labeling: Clearly label the HDPE waste container as "Hazardous Organic Waste - Contains 2-Octyldodecanoic Acid."

• Final Destruction: Do not discharge into the sanitary sewer. The compound and its contaminated packaging must be disposed of via incineration at an approved, licensed environmental waste facility[1],[2].

Mandatory Visualization: Operational Safety Workflow

The following diagram illustrates the logical progression of handling 2-Octyldodecanoic acid, ensuring that safety checks and spill management are integrated directly into the daily operational workflow.

Workflow for handling 2-Octyldodecanoic acid, from pre-operation to disposal.

References

• Title: Octyldodecanol - Grokipedia Source: grokipedia.com URL: [Link]

• Title: 9-Icosanol | CAS#:5333-42-6 | Chemsrc Source: chemsrc.com URL: [Link]

Sources

• 1. 2-Octyldodecanoic acid | 40596-46-1 [sigmaaldrich.com]
• 2. Octyldodecanol — Grokipedia [grokipedia.com]
• 3. 9-Icosanol | CAS#:5333-42-6 | Chemsrc [chemsrc.com]